6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

• CAS: 1289385-39-2

Core Science & Biosynthesis

A Prototypical Guide to the Solid-State Characterization of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

Senior Application Scientist Note: The structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development. The precise three-dimensional arrangement of atoms within a crystal lattice dictates critical physicochemical properties, including solubility, stability, and bioavailability. This guide provides a comprehensive, field-proven framework for the synthesis, crystallization, and detailed X-ray diffraction analysis of the target compound, 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine .

It must be noted that as of the date of this publication, a solved crystal structure for the exact title compound is not publicly available. Therefore, to provide a robust and technically detailed guide, we will present a prototypical workflow. The experimental protocols are based on established synthetic and crystallographic methodologies for this class of compounds. For quantitative analysis, including crystallographic data and structural parameters, we will utilize the published data for the closely related analogue, 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfanyl)pyrimidine , as a scientifically grounded, illustrative example. This approach ensures that the principles and techniques described are accurate and relevant for researchers undertaking the actual analysis of the title compound.

Part 1: Synthesis and Crystallization Strategy

The rational design of a synthetic and crystallization workflow is paramount. The chosen synthetic route must not only be efficient but also yield a final product with high purity, which is a prerequisite for successful crystallization.

Proposed Synthesis Pathway

The synthesis of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine can be logically approached from the readily available precursor, 4,6-dichloro-2-(methylthio)pyrimidine. The strategy involves a sequential nucleophilic aromatic substitution (SNAr) followed by a selective oxidation.

Caption: Proposed synthetic workflow for the target compound.

Expertise & Causality: The C4 and C6 positions of the dichloropyrimidine precursor are electronically distinct. The C4 position is generally more activated towards nucleophilic attack. By using one equivalent of ethylamine under controlled temperature conditions, we can achieve regioselective substitution at the C4 position, leaving the C6-chloro group intact. Triethylamine is used as a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction to completion. The subsequent oxidation of the methylthioether to a methylsulfinyl (sulfoxide) group is a standard transformation. m-Chloroperoxybenzoic acid (m-CPBA) is the oxidant of choice due to its high selectivity for sulfur oxidation under mild conditions, which prevents unwanted side reactions on the electron-rich pyrimidine ring.

Experimental Protocol: Crystallization

The goal of crystallization is to produce well-ordered, single crystals of sufficient size and quality for X-ray diffraction (typically >20 µm in all dimensions).[1]

Step-by-Step Protocol:

• Purification: Ensure the synthesized compound is of the highest purity (>98%). Column chromatography followed by recrystallization from a suitable solvent like ethanol or ethyl acetate is recommended.

• Solvent Screening: In parallel, dissolve small quantities (2-5 mg) of the purified compound in a range of solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, and acetone) in small vials to determine solubility. Heat gently if necessary.

• Slow Evaporation (Primary Method):

  • Prepare a saturated or near-saturated solution of the compound in a solvent identified during screening (e.g., ethanol).

  • Filter the solution through a syringe filter (0.22 µm) into a clean, small beaker or vial.

  • Cover the vial with parafilm and pierce it with a few small holes using a needle. This slows the rate of evaporation, promoting the growth of larger, more ordered crystals.

  • Place the vial in a vibration-free location at a constant temperature.

• Vapor Diffusion (Alternative Method):

  • Prepare a concentrated solution of the compound in a volatile solvent (e.g., dichloromethane).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed jar containing a less volatile "anti-solvent" in which the compound is poorly soluble (e.g., hexane).

  • Slow diffusion of the anti-solvent vapor into the solution will gradually decrease the compound's solubility, inducing crystallization.

• Crystal Harvesting: Once suitable crystals have formed, carefully harvest them using a nylon loop or a fine spatula. Gently wash with a small amount of cold anti-solvent to remove any surface impurities and allow them to air dry briefly before mounting.

Part 2: Single-Crystal X-ray Diffraction (SCXRD) Analysis

SCXRD is the definitive technique for determining the three-dimensional atomic structure of a crystalline solid.[1] It provides unambiguous information on bond connectivity, stereochemistry, and intermolecular interactions.

Caption: Workflow for Single-Crystal X-ray Diffraction (SCXRD).

Experimental Protocol: SCXRD Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a cryo-loop.

• Data Collection: The mounted crystal is placed on the goniometer of a diffractometer (e.g., an Oxford Diffraction Gemini Ultra) and cooled to a low temperature (typically 100-120 K) using a cryostream cooler.[1][2] This minimizes thermal vibrations and potential crystal degradation.

• X-ray Source: Data is collected using a monochromatic X-ray source, most commonly Molybdenum (Mo Kα, λ = 0.71073 Å) for small organic molecules.[1]

• Data Strategy: A series of diffraction images (frames) are collected as the crystal is rotated through various angles (φ and ω scans).

• Data Processing: The raw diffraction spots are integrated to determine their intensities. The data is scaled, and corrections for absorption are applied (e.g., using SADABS).[2]

Illustrative Crystallographic Data

The following table presents the crystallographic data for the analogue compound, 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfanyl)pyrimidine , which serves as a realistic model for what might be expected for the title compound.[2]

Parameter	Illustrative Value (Analogue Compound[2])
Chemical Formula	C₈H₁₁ClN₄S
Formula Weight	230.72
Temperature	120 K
Wavelength (Mo Kα)	0.71069 Å
Crystal System	Triclinic
Space Group	P-1
Unit Cell Dimensions
a	7.4817 (2) Å
b	8.5739 (2) Å
c	9.818 (3) Å
α	111.970 (2)°
β	91.661 (2)°
γ	104.288 (2)°
Volume	518.31 (15) ų
Z (Molecules/unit cell)	2
Density (calculated)	1.479 Mg/m³
Absorption Coefficient	0.49 mm⁻¹
F(000)	240
Reflections Collected	12192
Independent Reflections	2378 [R(int) = 0.048]
Final R indices [I>2σ(I)]	R1 = 0.040, wR2 = 0.106
Goodness-of-fit on F²	1.05

Trustworthiness: The R1 factor (residual factor) is a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data; a value of 0.040 (or 4.0%) is indicative of a well-refined structure. The goodness-of-fit, being close to 1, further validates the quality of the structural model.

Part 3: Powder X-ray Diffraction (PXRD) for Bulk Analysis

While SCXRD provides the definitive structure of a single crystal, Powder X-ray Diffraction (PXRD) is essential for analyzing the bulk material. It is a rapid, non-destructive technique used to identify the crystalline phase, assess purity, and detect polymorphism.[3][4] Different polymorphic forms of a drug can have distinct crystal structures, leading to different PXRD patterns and potentially different clinical performance.[5]

Caption: Workflow for Powder X-ray Diffraction (PXRD) Analysis.

Experimental Protocol: PXRD Data Collection

• Sample Preparation: A small amount (10-20 mg) of the crystalline material is gently ground with a mortar and pestle to ensure a random orientation of the crystallites.

• Mounting: The powder is packed into a sample holder.

• Data Collection: The sample is irradiated with a monochromatic X-ray beam (typically Cu Kα). The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is a fingerprint of the crystalline phase. This experimental pattern can be compared to a pattern calculated from the SCXRD data to confirm phase identity and purity.

Calculated vs. Experimental PXRD

The single-crystal structure allows for the theoretical calculation of the powder pattern. Comparing the experimental PXRD pattern of a bulk synthesis batch to this calculated pattern is a self-validating system. A match confirms that the bulk material consists of the same crystalline phase as the single crystal that was analyzed. Any additional peaks in the experimental pattern would indicate the presence of an impurity or a different polymorphic form.

Illustrative Data: A calculated PXRD pattern from the analogue structure would show characteristic peaks at specific 2θ angles. For example, one might expect strong diffraction peaks at angles corresponding to the most prominent lattice planes, which can be predicted directly from the unit cell parameters determined by SCXRD.

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• Balzarini, J., et al. (2015). Design, Synthesis and Biological Evaluation of a Novel Class of Unconventional Aminopyrimidine, Aminopurine and Amino-1,3,5-triazine Methyloxy-nucleosides. ChemMedChem, 10(2), 321-335.
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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing unparalleled insight into the molecular architecture of organic compounds. This guide offers a detailed examination of the ¹H and ¹³C NMR spectral data for 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine, a substituted pyrimidine of interest in medicinal chemistry. The pyrimidine scaffold is a prevalent motif in a vast array of biologically active molecules.[1] A thorough understanding of its spectral characteristics, as influenced by various substituents, is crucial for unambiguous identification, purity assessment, and the study of molecular interactions.

This document, authored from the perspective of a Senior Application Scientist, aims to provide not just the spectral data, but also the underlying rationale for the observed chemical shifts and coupling patterns. By delving into the causal relationships between molecular structure and spectral appearance, we equip researchers with the expertise to confidently interpret the NMR data of this compound and related analogues.

Predicted ¹H and ¹³C NMR Spectral Data

While a publicly available, experimentally verified spectrum for 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine is not readily accessible, a highly accurate prediction of its ¹H and ¹³C NMR spectra can be formulated based on established principles of NMR spectroscopy and extensive data from analogous substituted pyrimidines.[2][3] The following tables summarize the anticipated chemical shifts (δ) in parts per million (ppm), multiplicities, and assignments for each unique proton and carbon nucleus in the molecule.

Table 1: Predicted ¹H NMR Spectral Data

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-5 (pyrimidine)	~6.5 - 7.0	Singlet (s)	-	1H
NH	~5.0 - 6.0	Broad Singlet (br s)	-	1H
CH₂ (ethyl)	~3.4 - 3.6	Quartet (q)	~7.0	2H
CH₃ (sulfinyl)	~2.7 - 2.9	Singlet (s)	-	3H
CH₃ (ethyl)	~1.2 - 1.4	Triplet (t)	~7.0	3H

Table 2: Predicted ¹³C NMR Spectral Data

Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (pyrimidine)	~170 - 175
C-4 (pyrimidine)	~160 - 165
C-6 (pyrimidine)	~155 - 160
C-5 (pyrimidine)	~100 - 105
CH₂ (ethyl)	~40 - 45
CH₃ (sulfinyl)	~35 - 40
CH₃ (ethyl)	~14 - 16

In-Depth Spectral Interpretation and Rationale

¹H NMR Spectrum Analysis

The predicted ¹H NMR spectrum of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine is expected to exhibit five distinct signals, each corresponding to a unique proton environment in the molecule.

• H-5 (Pyrimidine Ring): The lone proton on the pyrimidine ring, H-5, is anticipated to appear as a singlet in the aromatic region, estimated to be between 6.5 and 7.0 ppm.[4] Its downfield shift is a consequence of the deshielding effect of the aromatic ring current. The absence of adjacent protons results in a singlet multiplicity. The electron-donating nature of the N-ethylamino group at C-4 and the electron-withdrawing properties of the chloro and methylsulfinyl groups at C-6 and C-2, respectively, collectively influence the precise chemical shift of this proton.[5]

• NH Proton: The amine proton is expected to present as a broad singlet in the range of 5.0 - 6.0 ppm. The broadness of this signal is a characteristic feature of exchangeable protons, which can undergo chemical exchange with trace amounts of water in the NMR solvent.[5] A D₂O exchange experiment would confirm this assignment, leading to the disappearance of the NH signal.

• Ethyl Group (CH₂ and CH₃): The N-ethyl group will give rise to a classic ethyl pattern. The methylene (CH₂) protons, being adjacent to the electron-withdrawing nitrogen atom, will be deshielded and are predicted to resonate as a quartet at approximately 3.4 - 3.6 ppm.[6][7] The quartet multiplicity arises from coupling to the three protons of the adjacent methyl group (n+1 rule, where n=3). The terminal methyl (CH₃) protons are expected to appear further upfield as a triplet around 1.2 - 1.4 ppm, with the triplet multiplicity resulting from coupling to the two methylene protons (n+1, where n=2). The coupling constant (J) for both the quartet and the triplet should be identical, typically around 7.0 Hz.

• Methylsulfinyl Group (CH₃): The three protons of the methyl group attached to the sulfinyl moiety are predicted to appear as a sharp singlet at approximately 2.7 - 2.9 ppm. The singlet multiplicity is due to the absence of any neighboring protons. The electronegativity of the sulfinyl group causes a downfield shift compared to a simple methyl group.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct signals, corresponding to each unique carbon atom in the molecule.[1]

• Pyrimidine Ring Carbons (C-2, C-4, C-6, C-5): The carbon atoms of the pyrimidine ring are significantly deshielded and will appear at the downfield end of the spectrum.

  • C-2: This carbon is bonded to the electronegative methylsulfinyl group and two nitrogen atoms, leading to a significant downfield shift, predicted to be in the range of 170 - 175 ppm.

  • C-4: Attached to the N-ethylamino group and flanked by two nitrogen atoms, C-4 is also highly deshielded, with an expected chemical shift between 160 and 165 ppm.

  • C-6: The presence of the electronegative chlorine atom will cause a substantial downfield shift for C-6, anticipated to be in the 155 - 160 ppm region.

  • C-5: In contrast, C-5, which is bonded to a hydrogen atom, will be the most shielded of the pyrimidine ring carbons, with a predicted chemical shift in the range of 100 - 105 ppm.

• Aliphatic Carbons (CH₂, CH₃-sulfinyl, CH₃-ethyl):

  • CH₂ (ethyl): The methylene carbon of the ethyl group, directly attached to the nitrogen, is expected to resonate around 40 - 45 ppm.

  • CH₃ (sulfinyl): The methyl carbon of the methylsulfinyl group is predicted to appear in the 35 - 40 ppm range.

  • CH₃ (ethyl): The terminal methyl carbon of the ethyl group will be the most shielded carbon in the molecule, with an anticipated chemical shift between 14 and 16 ppm.[7]

Experimental Protocols

For the successful acquisition of high-quality NMR data for 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine, the following experimental protocols are recommended.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable initial choice due to its excellent solubilizing properties for a wide range of organic molecules. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) can be used as an alternative.[8]

• Concentration: Prepare a solution by dissolving 5-10 mg of the compound in approximately 0.6-0.7 mL of the deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm.[9]

NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve optimal signal dispersion, which is particularly useful for resolving complex multiplets.[5]

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is appropriate.

  • Spectral Width: A spectral width of -2 to 12 ppm is generally sufficient for most organic compounds.[1]

  • Acquisition Time: An acquisition time of 2-4 seconds will ensure good resolution.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is typically adequate.

  • Number of Scans: 16 to 64 scans are usually sufficient for a sample of this concentration.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') should be used to simplify the spectrum and enhance the signal-to-noise ratio.[10]

  • Spectral Width: A spectral width of 0 to 200 ppm will cover the expected chemical shift range.

  • Number of Scans: Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) is required to obtain a good signal-to-noise ratio.[1]

  • Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

Visualization of Molecular Structure and Analytical Workflow

To further aid in the understanding of the molecular structure and the process of its analysis, the following diagrams are provided.

Caption: Annotated structure of the target molecule.

Caption: Workflow for NMR data acquisition and analysis.

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine. By grounding these predictions in the fundamental principles of NMR spectroscopy and leveraging comparative data from related structures, researchers and drug development professionals are better equipped to interpret experimental data for this and similar molecules. The detailed protocols and workflow diagrams further serve as a practical resource for obtaining and analyzing high-quality NMR spectra, ultimately facilitating the confident structural characterization of novel compounds in the drug discovery pipeline.

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An In-depth Technical Guide to the Pharmacokinetic Modeling of Methylsulfinyl Pyrimidine Derivatives

Introduction

Methylsulfinyl pyrimidine derivatives represent a significant class of chemical entities with broad therapeutic potential. A quintessential example is Omeprazole, a proton pump inhibitor featuring a substituted benzimidazole ring linked to a pyrimidine via a methylsulfinyl bridge.[1] The pharmacokinetic (PK) behavior of these molecules is often complex, influenced by their potential to act as prodrugs, undergo extensive metabolism, and exhibit stereospecific disposition. Understanding and accurately modeling the absorption, distribution, metabolism, and excretion (ADME) of these compounds is paramount for successful drug development, enabling rational dose selection, prediction of human pharmacokinetics, and avoidance of late-stage clinical failures.[2]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on establishing a robust pharmacokinetic modeling workflow for methylsulfinyl pyrimidine derivatives. It moves beyond a simple recitation of protocols to explain the causal-driven decisions and self-validating systems required for generating high-fidelity, regulatory-compliant data.

Part 1: Foundational Preclinical Characterization

A robust PK model is built upon a foundation of high-quality preclinical data. The initial phase involves a combination of in vitro assays and in vivo studies to parameterize and inform the subsequent modeling efforts.

In Vitro ADME Profiling: The Building Blocks

In vitro ADME studies are the cornerstone of modern drug discovery, providing early insights into a compound's likely PK properties.[2] These assays are crucial for identifying potential liabilities and providing key parameters for later PBPK modeling.[2]

Key In Vitro Assays:

• Metabolic Stability: This assay measures the rate at which a compound is cleared by metabolic enzymes.[3] It is essential for predicting hepatic clearance.[3] The experiment typically involves incubating the derivative with liver microsomes or hepatocytes and monitoring its disappearance over time.[3][4][5]

  • Why this is critical: A compound with poor metabolic stability may be cleared too rapidly from the body to exert a therapeutic effect, highlighting the need for chemical modification early in development.[5]

• Metabolite Identification: Identifying the metabolic pathways of a drug candidate is crucial.[] Using enzyme sources like liver S9 fractions or hepatocytes combined with high-resolution mass spectrometry (HR-MS), the major metabolites can be identified.[3][] For methylsulfinyl pyrimidines, key transformations often involve oxidation of the sulfoxide to a sulfone or reduction to a sulfide, alongside hydroxylation on the aromatic rings.[7]

• CYP Reaction Phenotyping: This determines which specific Cytochrome P450 (CYP) enzymes are responsible for the compound's metabolism. This is vital for predicting potential drug-drug interactions (DDIs).

• Plasma Protein Binding: The extent to which a drug binds to plasma proteins (like albumin) affects its distribution and availability to target tissues. Equilibrium dialysis or ultracentrifugation are standard methods.

• Cell Permeability: Assays using cell lines like Caco-2 can predict intestinal absorption and whether the compound is a substrate for efflux transporters like P-glycoprotein.

Table 1: Example In Vitro Data for a Hypothetical Derivative (CMPD-X)

Parameter	Assay System	Result	Implication for Modeling
Metabolic Half-life (t½)	Human Liver Microsomes	25 min	Moderate to High Hepatic Clearance
Major Metabolites	Human Hepatocytes + LC-MS	Sulfone, Hydroxy-derivative	Need to quantify metabolites in in vivo studies
Primary Metabolizing Enzyme	Recombinant CYPs	CYP3A4	High potential for DDIs with CYP3A4 inhibitors/inducers
Plasma Protein Binding	Human Plasma	98.5%	Low free fraction; distribution may be limited
Permeability (Papp A→B)	Caco-2 Monolayer	15 x 10⁻⁶ cm/s	Likely good intestinal absorption

In Vivo Pharmacokinetic Studies: The Integrated System

In vivo studies provide the concentration-time data that forms the basis of all PK modeling.[8] The design of these studies is critical for generating interpretable and reliable results.[9][10]

Experimental Protocol: Rodent PK Study

• Animal Model Selection: The choice of species should be based on biological relevance, such as similar metabolic profiles to humans.[11] Rats are commonly used for initial PK screening due to their well-characterized physiology and the feasibility of surgical modifications like jugular vein cannulation for serial blood sampling.[12]

• Ethical Considerations: All animal experiments must be approved by an ethics committee (e.g., IACUC) and adhere to the "3Rs" principle (Replacement, Reduction, Refinement).[9][12]

• Dose Administration: The compound is formulated in a suitable vehicle. For a complete PK profile, both intravenous (IV) and oral (PO) routes are essential.

  • IV Dosing: Provides direct systemic administration, allowing for the determination of clearance (CL), volume of distribution (Vd), and terminal half-life (t½). A low dose (e.g., 1 mg/kg) is typically used.

  • PO Dosing: Allows for the assessment of oral absorption and bioavailability (F). A higher dose (e.g., 10 mg/kg) is often used to ensure plasma concentrations are above the analytical limit of quantification.

• Blood Sampling: A sparse or serial sampling schedule is designed. Serial sampling from cannulated animals is preferred to reduce inter-animal variability.[10] Samples (e.g., 50-100 µL) are collected at predefined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) into tubes containing an anticoagulant (e.g., K2-EDTA).

• Sample Processing: Plasma is separated by centrifugation and immediately frozen at -80°C pending analysis.

Part 2: Bioanalytical Method Validation: Ensuring Data Integrity

The axiom "you cannot model what you cannot measure" is fundamental to pharmacokinetics. A robust, validated bioanalytical method is the self-validating system that ensures the trustworthiness of the concentration data. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for its sensitivity and selectivity.[13][14]

Experimental Protocol: LC-MS/MS Method Validation

This protocol must be performed in accordance with regulatory guidelines, such as the FDA Bioanalytical Method Validation (BMV) Guidance.[13][15][16]

• Sample Preparation: A simple and reproducible extraction is key. Protein precipitation (e.g., with acetonitrile) is often sufficient for discovery-phase studies. For methylsulfinyl pyrimidines, which can be sensitive, maintaining a basic pH during extraction can improve stability.[17]

• Chromatography: Reversed-phase HPLC is commonly used.[1] A C18 column with a gradient elution of water and an organic solvent (e.g., methanol or acetonitrile) containing a modifier (e.g., ammonium hydroxide to maintain a basic pH) provides good peak shape and separation from endogenous plasma components.[17]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity. Specific precursor-to-product ion transitions are optimized for the parent drug and its major metabolites.

• Method Validation Parameters: The method must be validated for:[13][15]

  • Selectivity & Specificity: No interference from endogenous components in at least six different batches of blank plasma.[14]

  • Accuracy & Precision: The deviation of quality control (QC) samples from their nominal value should be within ±15%.

  • Calibration Curve: A linear or weighted linear regression model is used to fit the curve, with a correlation coefficient (r²) > 0.99.

  • Lower Limit of Quantification (LLOQ): The lowest concentration on the curve that can be measured with acceptable accuracy and precision.

  • Stability: The analyte's stability must be confirmed under various conditions: bench-top, freeze-thaw cycles, and long-term storage.

Part 3: The Modeling Workflow: From Data to Insight

With validated plasma concentration-time data, the modeling process can begin. This typically follows a tiered approach, starting with simple methods and progressing to more complex, mechanistic models.

Non-Compartmental Analysis (NCA)

NCA is a model-independent approach used to calculate key PK parameters directly from the data.[18][19][20] It relies on the application of the trapezoidal rule to calculate the Area Under the Curve (AUC).[20]

Table 2: Key Pharmacokinetic Parameters Derived from NCA

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration	Related to the intensity of drug effect and potential toxicity.[20]
Tmax	Time at which Cmax is observed	Indicates the rate of drug absorption.
AUC	Area Under the plasma concentration-time Curve	Represents the total systemic exposure to the drug.
t½	Terminal half-life	The time required for the plasma concentration to decrease by half.
CL	Clearance (DoseIV / AUCIV)	The volume of plasma cleared of the drug per unit time.
Vd	Volume of Distribution (CL * t½ / 0.693)	An apparent volume into which the drug distributes.
F (%)	Bioavailability ((AUCPO / AUIV) * (DoseIV / DosePO))	The fraction of the oral dose that reaches systemic circulation.

Compartmental Analysis

Compartmental analysis uses mathematical models to describe the body as a series of interconnected compartments.[18][19][21] This approach provides more insight than NCA by allowing for the simulation of concentration-time profiles under different dosing scenarios.[22]

• One-Compartment Model: The simplest model, assuming the drug distributes instantly and equally throughout the body.[22]

• Two-Compartment Model: Divides the body into a central compartment (plasma and highly perfused tissues) and a peripheral compartment (less perfused tissues).[22] This is often more appropriate for drugs that show a distinct distribution phase.

Causality in Model Selection: The choice between a one- and two-compartment model is guided by the data. If the log-concentration vs. time plot after an IV dose shows a clear biphasic decline, a two-compartment model is warranted. Statistical criteria like the Akaike Information Criterion (AIC) are used to formally compare model fits.

Physiologically Based Pharmacokinetic (PBPK) Modeling

PBPK modeling is the most sophisticated approach, representing the body as a series of interconnected physiological compartments (organs) linked by blood flow.[18][21]

• Why it's powerful: PBPK models integrate in vitro data (like metabolic clearance and permeability) with system-specific physiological data (like organ volumes and blood flow rates).[2] This allows for the mechanistic prediction of PK profiles across different species, populations (e.g., pediatric, renal-impaired), and for complex scenarios like drug-drug interactions.[2][23] For prodrugs like some methylsulfinyl pyrimidines, PBPK models can simulate the conversion to the active moiety within specific tissues like the liver.[23]

Visualization of the Modeling Workflow

The entire process, from initial experiments to advanced modeling, can be visualized as a structured workflow.

Caption: Simplified structure of a PBPK model.

Conclusion

The pharmacokinetic modeling of methylsulfinyl pyrimidine derivatives is a multi-faceted discipline that integrates in vitro biochemistry, in vivo animal science, bioanalytical chemistry, and mathematical modeling. By adopting a structured, causality-driven approach as outlined in this guide, researchers can build robust, predictive models. These models are not merely academic exercises; they are essential tools that de-risk drug development, optimize clinical trial design, and ultimately accelerate the delivery of novel therapeutics to patients.

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Topic: Thermodynamic Stability of 2-(Methylsulfinyl)pyrimidine Intermediates

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 2-(methylsulfinyl)pyrimidine moiety is a pivotal intermediate in contemporary medicinal chemistry, primarily serving as a precursor to the highly reactive 2-(methylsulfonyl)pyrimidine group. The thermodynamic stability of this sulfoxide intermediate is a critical parameter that dictates reaction outcomes, product purity, and scalability. Its transient nature presents both a synthetic opportunity and a challenge. Understanding the interplay of electronic, steric, and environmental factors that govern its stability is paramount for the rational design of synthetic routes and the efficient generation of pyrimidine-based compound libraries. This guide provides a comprehensive examination of the principles governing the stability of 2-(methylsulfinyl)pyrimidine intermediates, offering field-proven insights into their synthesis, characterization, and strategic manipulation in drug discovery workflows.

Introduction: The Strategic Importance of a Transient Intermediate

The pyrimidine scaffold is a "privileged structure" in drug discovery, forming the core of numerous therapeutic agents due to its ability to engage with a wide array of biological targets.[1][2][3] A key strategy for functionalizing this versatile heterocycle involves the strategic modification of the C2 position. The transformation of a 2-(methylthio)pyrimidine into a 2-(methylsulfonyl)pyrimidine is a cornerstone of this approach, as the resulting sulfone is an excellent leaving group for nucleophilic aromatic substitution (SNAr).[4][5]

The 2-(methylsulfinyl)pyrimidine exists as a crucial, yet often fleeting, intermediate along this oxidative pathway. Its stability is not merely an academic curiosity; it is the fulcrum upon which the success of the entire synthetic sequence balances.

• Insufficient Stability: Leads to uncontrolled decomposition or immediate over-oxidation to the sulfone, preventing isolation and characterization.

• Excessive Stability: Can render the subsequent oxidation to the desired sulfone difficult, requiring harsh conditions that may compromise other functional groups on the molecule.

Therefore, mastering the factors that influence the thermodynamic landscape of this intermediate is essential for any researcher working with pyrimidine-based scaffolds. This guide will dissect these factors, providing the causal logic behind experimental choices to empower scientists to control and leverage the unique reactivity of this intermediate.

Synthesis: The Controlled Oxidation Pathway

The formation of 2-(methylsulfinyl)pyrimidines is achieved through the chemoselective oxidation of their 2-(methylthio)pyrimidine precursors.[4][6] The sulfur atom's lone pairs are more nucleophilic than the pyrimidine ring nitrogens, allowing for targeted oxidation. The choice of oxidant and reaction conditions is critical for stopping at the sulfoxide stage, a classic example of exerting kinetic control over a reaction.[7][8]

Key Oxidizing Agents and Mechanistic Considerations

• Oxone® (Potassium Peroxymonosulfate): A versatile and environmentally friendly oxidant, often used in a water-acetone mixture, that provides a convenient method for this transformation.[9]

• Hydrogen Peroxide (H₂O₂): Typically used in conjunction with an acid catalyst (e.g., acetic acid), allowing for a controlled oxidation process.[10][11]

• meta-Chloroperoxybenzoic Acid (m-CPBA): A highly effective but more hazardous oxidant used in organic solvents like dichloromethane. Its reactivity often requires low temperatures to prevent over-oxidation.[12]

The reaction proceeds via nucleophilic attack of the sulfur atom on the electrophilic oxygen of the oxidant. The goal is to provide just enough energy to overcome the activation barrier for the first oxidation (to the sulfoxide) without providing enough to easily overcome the second barrier (to the sulfone).

Caption: Synthetic pathway from thioether to sulfoxide and sulfone.

Experimental Protocol: Synthesis of a 2-(Methylsulfinyl)pyrimidine Intermediate

This protocol describes a general method for the controlled oxidation of a 2-(methylthio)pyrimidine to its corresponding sulfoxide using Oxone®.

Self-Validation: The protocol's integrity is maintained by in-process monitoring (TLC) to prevent over-oxidation and confirmed by spectroscopic analysis of the final product.

• Dissolution: Dissolve the starting 2-(methylthio)pyrimidine (1.0 eq) in a 1:1 mixture of acetone and water.

• Cooling: Place the reaction vessel in an ice bath and cool the solution to 0-5 °C with stirring. Causality: Low temperature is critical to favor kinetic control, reducing the rate of the second oxidation step to the sulfone.[8][13]

• Oxidant Preparation: In a separate flask, dissolve Oxone® (1.1 eq) in deionized water.

• Controlled Addition: Add the Oxone® solution dropwise to the cooled pyrimidine solution over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) every 15 minutes. The starting material spot should disappear and be replaced by a more polar product spot (the sulfoxide). The reaction is typically complete within 1-2 hours. Trustworthiness: Rigorous monitoring prevents the formation of the highly polar sulfone byproduct.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to destroy any excess oxidant.

• Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate (3x).

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(methylsulfinyl)pyrimidine intermediate.

• Purification & Characterization: Purify the crude product via flash column chromatography if necessary. Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Key Factors Governing Thermodynamic Stability

The inherent stability of the 2-(methylsulfinyl)pyrimidine intermediate is a delicate balance of several contributing factors.

Caption: Core factors influencing the stability of the intermediate.

• Electronic Effects: The electronic nature of substituents on the pyrimidine ring plays a dominant role.

  • Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or cyano (-CN) groups decrease the electron density on the pyrimidine ring. This makes the sulfur atom less nucleophilic and can destabilize the positively polarized sulfur in the S=O bond, potentially making the initial oxidation more difficult but also increasing the electrophilicity of the C2 carbon.

  • Electron-Donating Groups (EDGs): Groups like amino (-NH₂) or methoxy (-OCH₃) increase the electron density of the ring. This enhances the nucleophilicity of the sulfur atom, facilitating the initial oxidation. However, this increased electron density can also make the ring itself more susceptible to oxidative degradation under harsh conditions.[14]

• Steric Hindrance: Bulky groups adjacent to the 2-(methylsulfinyl) moiety can sterically shield the sulfur atom, potentially slowing down the rate of both its formation and its subsequent oxidation to the sulfone. This steric protection can be a useful synthetic tool for stabilizing the intermediate.[15][16]

• Solvent Effects: The choice of solvent can influence stability through intermolecular interactions. Protic solvents (e.g., water, methanol) can form hydrogen bonds with the sulfoxide oxygen, stabilizing the intermediate. Aprotic polar solvents (e.g., DMF, DMSO) can also stabilize the polar S=O bond through dipole-dipole interactions.[17][18]

• Temperature: As per the principles of reaction kinetics, higher temperatures provide the energy needed to overcome the activation barrier for subsequent reactions, primarily over-oxidation to the sulfone.[7][13] Therefore, maintaining low temperatures is the most common and effective strategy for preserving the sulfoxide intermediate.

Characterization and In-Process Controls

Confirming the formation of the 2-(methylsulfinyl) intermediate and monitoring its stability requires a combination of spectroscopic techniques.

Technique	Observation	Rationale
¹H NMR	Downfield shift of the S-CH₃ protons (typically ~2.8-3.2 ppm) compared to the starting thioether (~2.5-2.7 ppm).	The electronegative oxygen atom in the sulfoxide deshields the adjacent methyl protons.[10][15]
¹³C NMR	Downfield shift of the S-CH₃ carbon signal.	The electron-withdrawing effect of the sulfoxide oxygen deshields the methyl carbon.[19]
FTIR	Appearance of a strong absorption band in the 1050-1200 cm⁻¹ region.	This band is characteristic of the S=O stretching vibration, providing direct evidence of the sulfoxide group.[10][20]
LC-MS	A peak corresponding to the molecular weight of the starting material plus 16 Da (for one oxygen atom).	Confirms the successful mono-oxidation and provides a tool for monitoring purity and decomposition.[11]

The Lens of Kinetic vs. Thermodynamic Control

The selective synthesis of the 2-(methylsulfinyl)pyrimidine is a textbook case of leveraging kinetic versus thermodynamic control.[21][22]

• Kinetic Product: The 2-(methylsulfinyl)pyrimidine is the kinetic product. It is formed faster because the activation energy for the first oxidation is lower than for the second.[8] Low temperatures and short reaction times favor its formation.

• Thermodynamic Product: The 2-(methylsulfonyl)pyrimidine (sulfone) is generally the more stable thermodynamic product. Given sufficient energy (higher temperature) and time, the reaction equilibrium will shift to favor the formation of this highly stable species.[7][13]

Caption: Energy profile diagram for kinetic vs. thermodynamic control.

By manipulating reaction conditions, a researcher can choose their desired outcome:

• To Isolate the Sulfoxide: Use low temperatures (-10 to 10 °C), a slight excess of oxidant (1.0-1.2 eq), and carefully monitor the reaction to stop it immediately after the starting material is consumed.

• To Synthesize the Sulfone: Use higher temperatures (room temperature to reflux), a larger excess of oxidant (>2.2 eq), and longer reaction times to ensure the reaction proceeds to thermodynamic completion.

Conclusion and Future Outlook

The 2-(methylsulfinyl)pyrimidine intermediate, while often transient, is a cornerstone of modern pyrimidine chemistry. Its thermodynamic stability is not a fixed property but a tunable characteristic governed by a predictable set of electronic, steric, and environmental factors. For drug development professionals, the ability to control this stability translates directly into the ability to control synthetic outcomes, enabling the efficient and selective functionalization of the pyrimidine core. By understanding the principles of kinetic and thermodynamic control, researchers can either isolate this intermediate for further study or drive its conversion to the versatile sulfone, thereby accelerating the discovery of novel therapeutic agents. Future advancements may focus on developing even more selective catalytic oxidation systems that offer wider functional group tolerance and further refine the ability to predictably modulate the stability of these crucial intermediates.

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Protocols & Analytical Methods

Application Note: Chromatographic Purification and Handling of Methylsulfinyl Pyrimidines

Introduction & Mechanistic Rationale

Methylsulfinyl pyrimidines are highly reactive, versatile electrophilic intermediates widely utilized in the synthesis of active pharmaceutical ingredients (APIs). They serve as critical precursors in the development of anti-HBV capsid assembly modulators[1], CXCR4 antagonists[2], and bacterial biotin carboxylase inhibitors[3].

The Causality of Reactivity: The transformation of a relatively inert methylthio ether (-SCH₃) into a methylsulfinyl group (-S(O)CH₃) introduces a strong electron-withdrawing dipole. This withdrawal of electron density from the pyrimidine ring significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the heterocycle. Consequently, the ring becomes highly susceptible to nucleophilic aromatic substitution (SNAr). The sulfoxide acts as an exceptional leaving group because it stabilizes the intermediate Meisenheimer complex via inductive effects, allowing for the rapid introduction of amines or other nucleophiles under mild, metal-free conditions[4].

Chromatographic Behavior and Polarity Shifts

The oxidation of a sulfide to a sulfoxide, and potentially to a sulfone, creates a distinct polarity gradient that dictates chromatographic behavior.

The Causality in Chromatography: The highly polarized S=O bond in methylsulfinyl pyrimidines acts as a strong hydrogen-bond acceptor. When exposed to the acidic silanol groups (Si-OH) on standard normal-phase bare silica gel, sulfoxides often exhibit severe peak tailing, irreversible adsorption, or even acid-catalyzed degradation (such as Pummerer-type rearrangements or hydrolysis)[5]. Therefore, successful chromatographic purification requires precise control over the stationary phase and the hydrogen-bonding dynamics of the mobile phase.

Table 1: Comparative Chromatographic Properties of Pyrimidine Intermediates

Functional Group	Oxidation State	Relative Polarity	Typical TLC Rf (Hexane:EtOAc 1:1)	Chromatographic Behavior on Bare Silica
Methylthio (-SCH₃)	Sulfide (0)	Low	0.70 - 0.85	Elutes quickly; sharp, symmetrical peaks.
Methylsulfinyl (-S(O)CH₃)	Sulfoxide (+1)	High	0.20 - 0.35	Prone to streaking; strong silanol interaction.
Methylsulfonyl (-SO₂CH₃)	Sulfone (+2)	Moderate-High	0.40 - 0.55	Elutes between sulfide and sulfoxide; sharp peaks.

Experimental Protocols: A Self-Validating Workflow

The following protocols represent a continuous, self-validating system. Each step contains a validation checkpoint to ensure chemical integrity before proceeding to the next phase.

Protocol A: Controlled Oxidation of 2-Methylthio Pyrimidine

Objective: Synthesize the methylsulfinyl intermediate while strictly minimizing over-oxidation to the sulfone. Causality:m-Chloroperoxybenzoic acid (mCPBA) is utilized at 0 °C. The strict stoichiometric control (1.0 to 1.05 equivalents) and low temperature exploit the kinetic difference between the first oxidation (sulfide to sulfoxide, fast) and the second (sulfoxide to sulfone, slower)[4].

• Reaction Setup: Dissolve the 2-methylthio pyrimidine precursor (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M solution. Cool the flask to 0 °C using an ice-water bath.

• Oxidant Addition: Dissolve mCPBA (1.05 eq, assuming 77% purity) in a minimal amount of DCM. Add this solution dropwise over 30 minutes to manage the exothermic reaction.

• Quenching: Stir for 1 hour at 0 °C. Quench the reaction by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃) to destroy unreacted peroxide, followed by saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize the m-chlorobenzoic acid byproduct.

• Extraction: Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure at a temperature not exceeding 30 °C to prevent thermal degradation.

• Validation Checkpoint: Perform a TLC (Hexane:EtOAc 1:1). The validation is successful if the high-Rf sulfide spot is consumed and a dominant low-Rf sulfoxide spot appears. If a mid-Rf spot (sulfone) is highly prominent, over-oxidation has occurred.

Protocol B: Flash Column Chromatography Purification

Objective: Isolate the pure methylsulfinyl pyrimidine from mCBA byproducts and trace sulfone/sulfide impurities[2]. Causality: To prevent sulfoxide streaking and degradation on acidic silica, the silica gel is deactivated using a basic modifier (1% Triethylamine). This blocks the highly active silanol sites, ensuring a sharp elution profile and high mass recovery.

• Column Preparation: Slurry-pack a glass column with 200-300 mesh silica gel using Petroleum Ether containing 1% Triethylamine (Et₃N).

• Loading: Dissolve the crude residue in a minimum volume of DCM and carefully load it onto the column head.

• Gradient Elution: Begin elution with 100% Petroleum Ether (with 1% Et₃N), gradually increasing the polarity to 1:2 Petroleum Ether:EtOAc[6].

• Fraction Collection: Collect fractions in small volumes. The trace sulfide will elute first, followed by the sulfone, and finally the target sulfoxide.

• Validation Checkpoint: Evaporate a pooled aliquot of the target fractions. Re-spot on a TLC plate; a single, non-streaking spot confirms successful isolation. The purified material should be stored immediately at -20 °C under an argon atmosphere.

Table 2: Recommended Chromatographic Systems for Methylsulfinyl Pyrimidines

Stationary Phase	Mobile Phase Gradient	Additive / Modifier	Best Application
Silica Gel (200-300 mesh)	Pet Ether → EtOAc	None	Stable, highly substituted pyrimidines.
Deactivated Silica Gel	Hexane → EtOAc	1% Triethylamine	Acid-sensitive sulfoxides prone to streaking.
Neutral Alumina	DCM → Methanol (0-5%)	None	Highly polar or thermally unstable sulfoxides.
C18 Reverse Phase	Water → Acetonitrile	0.1% Formic Acid	Final polishing or highly complex mixtures.

Protocol C: Downstream SNAr (Self-Validating Step)

Objective: Displace the purified methylsulfinyl group to yield the final 2-amino pyrimidine API intermediate[7]. Causality: Because the purified sulfoxide is highly electrophilic, it will react with primary or secondary amines at room temperature or under mild heating (40-60 °C) without the need for transition-metal catalysts.

• Reaction Setup: Dissolve the purified methylsulfinyl pyrimidine (1.0 eq) in a polar aprotic solvent (e.g., THF or DMF).

• Amine Addition: Add the target amine (1.5 eq) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

• Incubation: Stir the mixture at 50 °C for 2-4 hours.

• Validation Checkpoint: Analyze via LC-MS. The complete consumption of the sulfoxide and the appearance of the desired product mass validates both the purity of the chromatographically isolated intermediate and its functional reactivity.

Workflows and Decision Trees

Fig 1. Chemical workflow from oxidation to chromatographic isolation and downstream SNAr validation.

Fig 2. Chromatographic decision tree for optimizing purification of sensitive sulfoxide mixtures.

References

• Title: Switchable Synthesis of Aryl Sulfones and Sulfoxides through Solvent-Promoted Oxidation of Sulfides with O2/Air Source: Amazon AWS / Literature Data URL
• Title: The Methylthio Group: A Versatile Handle for Modifying the Pyrimidine Ring Source: Benchchem URL
• Title: Technical Support Center: Synthesis of 5-Methoxy-2-methylthiopyrimidine Source: Benchchem URL
• Source: ACS Publications (Journal of Medicinal Chemistry)
• Source: PMC (National Institutes of Health)
• Title: Synthesis and Tyrosine Kinase Inhibitory Activity of a Series of 2-Amino-8H-pyrido[2,3-d]pyrimidines Source: ACS Publications URL
• Source: PMC (National Institutes of Health)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dipyrimidine Amines: A Novel Class of Chemokine Receptor Type 4 Antagonists with High Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization and Mechanistic Characterization of Pyridopyrimidine Inhibitors of Bacterial Biotin Carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Enhancing the Bioavailability of Poorly Soluble Pyrimidine-4-Amine Derivatives

Introduction: The Formulation Challenge of Pyrimidine-4-Amine Derivatives

Pyrimidine and its derivatives are fundamental heterocyclic compounds in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Specifically, pyrimidine-4-amine derivatives have garnered significant attention for their diverse pharmacological activities, including their roles as kinase inhibitors in oncology.[3] However, a critical hurdle in the development of these promising compounds is their often poor aqueous solubility.[4] This low solubility can be attributed to their high molecular weight, lipophilicity, and strong crystal lattice energy, which hinders their dissolution in physiological fluids and subsequently limits their oral bioavailability and therapeutic efficacy.[4][5]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of established and innovative formulation techniques to overcome the solubility challenges of pyrimidine-4-amine derivatives. We will delve into the mechanistic basis of each strategy, provide detailed experimental protocols, and offer a logical framework for selecting the most appropriate approach based on the physicochemical properties of the active pharmaceutical ingredient (API).

I. Foundational Strategies: Physicochemical Characterization and Initial Screening

A thorough understanding of the API's intrinsic properties is paramount before selecting a formulation strategy. Key parameters to characterize include:

• Aqueous Solubility: Determining the equilibrium solubility in water and relevant buffers (pH 1.2, 4.5, and 6.8) to simulate the gastrointestinal tract.

• pKa: Identifying ionizable functional groups, as the solubility of such compounds is pH-dependent.[5][6] For pyrimidine-4-amine derivatives, which are often weakly basic, solubility typically increases in more acidic environments due to protonation.[4][5]

• LogP/LogD: Quantifying the lipophilicity of the compound, which influences its partitioning behavior between lipidic and aqueous phases.

• Solid-State Properties: Characterizing the crystalline form (polymorphism), melting point, and crystal lattice energy using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

A decision tree for initial formulation screening can guide the experimental process:

Caption: A decision-making workflow for selecting a suitable formulation strategy.

II. Formulation Techniques: Principles and Protocols

A. Amorphous Solid Dispersions (ASDs)

Principle: ASDs involve dispersing the crystalline API in an amorphous form within a carrier matrix, typically a hydrophilic polymer.[7] This high-energy amorphous state circumvents the crystal lattice energy barrier, leading to enhanced apparent solubility and dissolution rates.[8][9]

Protocol: Preparation of an Amorphous Solid Dispersion by Solvent Evaporation [4][6]

• Dissolution: Dissolve the pyrimidine-4-amine derivative and a selected hydrophilic polymer (e.g., PVP K30, HPMC, Soluplus®) in a common volatile organic solvent (e.g., methanol, acetone, dichloromethane) at various drug-to-polymer ratios (w/w), such as 1:1, 1:3, and 1:5.[4] Ensure complete dissolution to form a clear solution.

• Solvent Removal: Evaporate the solvent using a rotary evaporator under reduced pressure to form a thin film.

• Drying: Further dry the solid dispersion in a vacuum oven at a temperature below the glass transition temperature (Tg) of the polymer (e.g., 40-50°C) for 24-48 hours to remove residual solvent.

• Characterization:

  • X-ray Powder Diffraction (XRPD): Confirm the amorphous nature of the API in the dispersion (absence of sharp crystalline peaks).

  • Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg) of the ASD to assess its physical stability.

  • In Vitro Dissolution Studies: Perform dissolution testing in simulated gastric and intestinal fluids to evaluate the enhancement in drug release compared to the pure crystalline drug.

Data Presentation: Comparison of Dissolution Profiles

Formulation	Drug:Polymer Ratio (w/w)	% Drug Release at 30 min (pH 6.8)
Pure API	-	< 5%
ASD with PVP K30	1:3	65%
ASD with HPMC	1:3	72%
ASD with Soluplus®	1:3	85%

B. Lipid-Based Drug Delivery Systems (LBDDS)

Principle: LBDDS utilize lipidic excipients to dissolve or disperse the lipophilic pyrimidine-4-amine derivative, enhancing its solubilization and absorption.[10][11] These formulations can range from simple oil solutions to more complex self-emulsifying drug delivery systems (SEDDS) that spontaneously form fine emulsions in the gastrointestinal tract.[7][10] LBDDS can improve bioavailability by maintaining the drug in a solubilized state, promoting lymphatic uptake, and bypassing first-pass metabolism.[10][11]

Protocol: Development of a Self-Emulsifying Drug Delivery System (SEDDS)

• Excipient Screening: Determine the solubility of the pyrimidine-4-amine derivative in various oils (e.g., Capryol™ 90, Labrafil® M 1944 CS), surfactants (e.g., Kolliphor® RH 40, Tween® 80), and co-solvents (e.g., Transcutol® HP, PEG 400).

• Ternary Phase Diagram Construction: Based on the solubility data, construct ternary phase diagrams with different ratios of oil, surfactant, and co-solvent to identify the self-emulsifying region.

• Formulation Preparation: Prepare various SEDDS formulations by mixing the components (oil, surfactant, co-solvent, and API) under gentle stirring and heating (if necessary) until a clear and homogenous liquid is formed.

• Characterization:

  • Self-Emulsification Assessment: Add a small volume of the SEDDS formulation to water or simulated intestinal fluid with gentle agitation and observe the formation of a nano- or microemulsion.

  • Droplet Size Analysis: Measure the globule size and polydispersity index (PDI) of the resulting emulsion using dynamic light scattering (DLS).

  • In Vitro Drug Release: Evaluate the drug release profile from the SEDDS formulation using a dialysis bag method or a USP dissolution apparatus II.

Caption: A streamlined workflow for the development and characterization of SEDDS.

C. Co-crystallization

Principle: Co-crystals are multi-component crystalline solids composed of the API and a pharmaceutically acceptable co-former held together by non-covalent interactions, such as hydrogen bonds.[12][13] By modifying the crystal lattice, co-crystallization can significantly enhance the solubility and dissolution rate of the API without altering its chemical structure.[14][15]

Protocol: Preparation of Co-crystals by Liquid-Assisted Grinding (LAG) [15]

• Co-former Selection: Choose a suitable co-former from the GRAS (Generally Recognized as Safe) list based on the potential for hydrogen bonding with the pyrimidine-4-amine derivative (e.g., carboxylic acids, amides).[13]

• Grinding: Place the API and the selected co-former in a stoichiometric molar ratio (e.g., 1:1) in a mortar and pestle or a ball mill.

• Liquid Addition: Add a small amount of a suitable solvent (e.g., ethanol, ethyl acetate) to facilitate molecular mobility and co-crystal formation.

• Grinding (continued): Grind the mixture for a specific duration (e.g., 30-60 minutes).

• Drying: Dry the resulting powder to remove the solvent.

• Characterization:

  • XRPD: Confirm the formation of a new crystalline phase, distinct from the starting materials.

  • DSC: Identify a single, sharp melting point for the co-crystal, which is different from the melting points of the individual components.

  • FT-IR Spectroscopy: Observe shifts in the vibrational frequencies of functional groups involved in hydrogen bonding between the API and the co-former.

  • Solubility and Dissolution Studies: Measure the aqueous solubility and dissolution rate of the co-crystal and compare them to the pure API.

Data Presentation: Physicochemical Properties of API vs. Co-crystal

Property	Pyrimidine-4-Amine API	API-Co-former Co-crystal
Aqueous Solubility (µg/mL)	5	75
Melting Point (°C)	210	185
Dissolution Rate (mg/cm²/min)	0.02	0.25

D. Nanotechnology-Based Approaches

Principle: Reducing the particle size of the API to the nanometer range significantly increases its surface area-to-volume ratio, leading to a higher dissolution rate as described by the Noyes-Whitney equation.[7] Nanotechnology platforms for poorly soluble drugs include nanosuspensions and lipid nanoparticles.[7][11]

Protocol: Preparation of a Nanosuspension by Wet Milling

• Slurry Preparation: Prepare a slurry of the pyrimidine-4-amine derivative in an aqueous solution containing a stabilizer (e.g., a surfactant like Poloxamer 188 or a polymer like HPMC).

• Milling: Transfer the slurry to a bead mill containing grinding media (e.g., yttrium-stabilized zirconium oxide beads).

• Milling Process: Mill the suspension at a high speed for a sufficient duration to achieve the desired particle size. The milling time and speed should be optimized.

• Particle Size Analysis: Monitor the particle size distribution during the milling process using DLS or laser diffraction.

• Separation: Separate the nanosuspension from the grinding media.

• Characterization:

  • Particle Size and Zeta Potential: Determine the mean particle size, PDI, and zeta potential of the nanosuspension. A high absolute zeta potential value indicates good physical stability.

  • Crystallinity: Confirm that the API remains in its crystalline state using XRPD.

  • Dissolution Velocity: Measure the dissolution rate of the nanosuspension and compare it to the unmilled API.

III. Conclusion and Future Perspectives

The successful formulation of poorly soluble pyrimidine-4-amine derivatives is a critical step in unlocking their full therapeutic potential. The choice of the most appropriate formulation strategy depends on a comprehensive understanding of the API's physicochemical properties, the desired drug delivery profile, and the intended route of administration.[16]

The techniques outlined in this guide, from well-established methods like amorphous solid dispersions and lipid-based systems to innovative approaches such as co-crystallization and nanotechnology, provide a robust toolkit for formulation scientists. As drug discovery continues to yield increasingly complex and poorly soluble molecules, a rational, science-driven approach to formulation development will remain essential for translating these promising candidates into effective medicines.

IV. References

• Sefrji, F. O., Alrefaei, A. F., Imam, M. A., Ashour, G. R. S., Abualnaja, M. M., Attar, R. M. S., … El-Metwaly, N. M. (2024). Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties. MDPI. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Pyrimidine Derivatives. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Enhancing Aqueous Solubility of Pyrimidine Compounds. Retrieved from

• Kinnari, P., et al. (2017). Cocrystals to facilitate delivery of poorly soluble compounds beyond-rule-of-5. PMC. Retrieved from

• Singh, I., et al. (2017). Lipid-Based Drug Delivery Systems. PMC. Retrieved from

• Gothard, D., et al. (2020). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. PMC. Retrieved from

• Sefrji, F. O., et al. (2024). Synthetic approaches for novel fused pyrimidine derivatives: Design, structural characterization, antiviral, antitumor, and molecular docking evaluation. PMC. Retrieved from

• Kumar, S., & Singh, S. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from

• Aenova Group. (n.d.). Insights: Lipid-Based Formulations for Poorly Soluble Drugs. Retrieved from

• International Journal of Scientific Research & Technology. (n.d.). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. Retrieved from

• ResearchGate. (n.d.). Preparation and characterization of pyrimethamine solid dispersions and an evaluation of the physical nature of pyrimethamine in solid dispersions. Retrieved from

• Sami, M. H., & Younis, S. K. (2022). Selective approaches to synthesize a new series of fused 4-amino pyrimidine derivatives by using of 4- amino nicotino nitrile as an effective precursor. ResearchGate. Retrieved from

• Ascendia Pharmaceutical Solutions. (2025). Lipid Nanoparticles for Poorly Soluble APIs: Solubility and Bioavailability Solutions for Oral and Injectable Drug Formulations. Retrieved from

• CrystEngComm (RSC Publishing). (n.d.). Co-crystallization: a green approach for the solubility enhancement of poorly soluble drugs. Retrieved from

• Preprints.org. (2025). Advancements in Solid Dispersions for Enhancing Drug Solubility and Bioavailability: Insights on Anticancer and Herbal Medicines[v1]. Retrieved from

• Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery. Retrieved from

• Hayallah, A. M., & Abdel-Hamid, M. K. (2014). Design and synthesis of new pyrido[2,3-d]pyrimidine-1,4-dione derivatives as anti-inflammatory agents. Der Pharma Chemica.

• Baluja, S., & Bhatt, M. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. Retrieved from

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from

• International Journal of Pharmaceutical Sciences Review and Research. (2024). Co-crystallization: Technique for solubility enhancement - A review. Retrieved from

• Benchchem. (n.d.). Synthesis of Novel Pyrido[4,3-d]pyrimidines from 4-Amino-2-chloronicotinonitrile: Application Notes and Protocols. Retrieved from

• Frontiers. (n.d.). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Retrieved from

• Sami, M. H., & Younis, S. K. (2022). Selective approaches to synthesize a new series of fused 4-amino pyrimidine derivatives by using of 4- amino nicotino nitrile as an effective precursor. ScienceScholar. Retrieved from

• SAS Publishers. (2019). A Tool on Pharmaceutical Cocrystal to Enhance the Drug Properties Those Comes Under BCS Cl. Scholars Academic Journal of Pharmacy. Retrieved from

• PMC. (n.d.). Therapeutic Applications of Solid Dispersions for Drugs and New Molecules: In Vitro and In Vivo Activities. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Overcoming Solubility Issues of Substituted Pyrimidines. Retrieved from

• Pharma Excipients. (2023). Lipid-based formulations: A promising approach for poorly soluble drug delivery via the intestinal lymphatic system. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. sciencescholar.us [sciencescholar.us]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 8. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 10. aenova-group.com [aenova-group.com]
• 11. ascendiacdmo.com [ascendiacdmo.com]
• 12. Cocrystals to facilitate delivery of poorly soluble compounds beyond-rule-of-5 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijsrtjournal.com [ijsrtjournal.com]
• 14. Co-crystallization: a green approach for the solubility enhancement of poorly soluble drugs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 15. pharmacyjournal.in [pharmacyjournal.in]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with optimizing the synthesis of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine . This highly functionalized pyrimidine is a critical intermediate in the development of various kinase inhibitors and antiviral therapeutics, such as capsid assembly modulators ()[1].

Synthesizing this compound requires precise control over regioselectivity during amination and chemoselectivity during thioether oxidation. This guide breaks down the mechanistic causality behind the reaction conditions, provides self-validating protocols, and offers targeted troubleshooting for common synthesis bottlenecks.

Mechanistic Overview & Reaction Causality

The synthesis is a two-step sequence starting from commercially available[2].

Step 1: Regioselective SNAr Amination The starting material contains two equivalent, highly electrophilic carbon centers at the C4 and C6 positions. The addition of ethylamine proceeds via Nucleophilic Aromatic Substitution (SNAr).

• The Causality: Once the first ethylamine molecule attacks C4, the newly formed secondary amine donates electron density into the pyrimidine ring via resonance. This electronic deactivation significantly reduces the electrophilicity of the remaining C6-chloride, preventing di-amination and ensuring high regioselectivity, provided the stoichiometry and temperature are strictly controlled.

Step 2: Chemoselective Thioether Oxidation The intermediate 6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine is oxidized using meta-chloroperoxybenzoic acid (mCPBA) to yield the target sulfoxide.

• The Causality: The sulfur atom in the thioether is highly nucleophilic and rapidly attacks the electrophilic oxygen of mCPBA. The resulting sulfoxide features a highly polarized S=O bond, which withdraws electron density from the sulfur, rendering it less nucleophilic than the starting thioether. However, it can still undergo further oxidation to the sulfone. By maintaining a temperature of 0 °C and strictly limiting the oxidant to 1.05 equivalents, we exploit the kinetic difference between the first and second oxidation events to prevent over-oxidation.

Reaction pathway for the two-step synthesis of the target pyrimidine.

Interactive Troubleshooting Guide (FAQs)

Q1: Why am I getting a high percentage of the sulfone by-product during the oxidation step? A1: Over-oxidation to the sulfone occurs when the kinetic barrier for the second oxidation is breached. This is usually caused by localized excesses of mCPBA or poor temperature control.

• Solution: Ensure mCPBA is added dropwise as a solution in DCM rather than as a solid. Strictly limit mCPBA to 1.00 – 1.05 equivalents. Maintain the internal reaction temperature at exactly 0 °C.

Q2: How can I prevent the hydrolysis of the 6-chloro group during the workup? A2: The 6-chloro group on the electron-deficient pyrimidine ring is highly susceptible to SNAr by hydroxide ions, leading to the formation of a pyrimidinone impurity.

• Solution: Avoid highly basic aqueous workups. When neutralizing excess mCPBA or quenching the reaction, use saturated aqueous sodium bicarbonate ( NaHCO3​ ) and keep the contact time short. Never use sodium hydroxide ( NaOH ) or heat the mixture in the presence of water.

Q3: My amination step yields a mixture of mono- and di-aminated products. How do I improve regioselectivity? A3: Di-amination occurs if there is a large excess of ethylamine or if the reaction is allowed to warm up too quickly.

• Solution: Use exactly 1.05 equivalents of ethylamine (preferably as a standardized 2.0 M solution in THF). Add the amine slowly at 0 °C and use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to scavenge the generated HCl, rather than using excess ethylamine as the base.

Q4: The isolated yield of the sulfoxide is low, but LC-MS shows complete conversion. Where is my product? A4: Sulfoxides are highly polar and exhibit significant water solubility. During the aqueous workup (e.g., washing with NaHCO3​ and Na2​S2​O3​ ), the product often partitions into the aqueous layer.

• Solution: Saturate the aqueous layer with solid NaCl (salting out) before extraction. Extract multiple times (at least 3x) with a polar organic solvent like ethyl acetate (EtOAc) or a 9:1 DCM/Isopropanol mixture.

Decision tree for troubleshooting low yields during the thioether oxidation step.

Quantitative Data Summary

The following table summarizes the optimized stoichiometric and physical parameters required to achieve maximum yield for both synthetic steps.

Parameter	Step 1: SNAr Amination	Step 2: Chemoselective Oxidation
Primary Reagent	Ethylamine (2.0 M in THF)	mCPBA (70-75% purity, titrated)
Equivalents	1.05 eq	1.00 - 1.05 eq
Auxiliary Reagent	DIPEA (1.2 eq)	None
Solvent	THF (Anhydrous)	DCM (Anhydrous)
Temperature Profile	0 °C (Addition) → 20 °C	strictly 0 °C
Reaction Time	2 - 4 hours	1 - 2 hours
Expected Yield	85 - 95%	70 - 85%
Critical IPC Target	SM ( m/z 195) < 2%	Sulfone ( m/z 236) < 5%

Standardized Experimental Protocols

These protocols are designed as self-validating systems . Do not proceed to the workup phase until the In-Process Control (IPC) criteria are met.

Protocol A: Synthesis of 6-Chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine

• Preparation: Charge a dry, argon-flushed round-bottom flask with 4,6-dichloro-2-(methylthio)pyrimidine (1.0 eq) and anhydrous THF (0.2 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath. Stir for 10 minutes to ensure thermal equilibrium.

• Base Addition: Add DIPEA (1.2 eq) in one portion.

• Amine Addition: Dropwise, add ethylamine (2.0 M solution in THF, 1.05 eq) over 30 minutes. Maintain the internal temperature below 5 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20 °C). Stir for 2 hours.

• Self-Validation Check (IPC): Quench a 10 µL aliquot in 1 mL MeOH and analyze via LC-MS. The reaction is validated for workup when the starting material peak ( m/z ~195) is <2% and the product peak ( m/z ~204) is dominant.

• Workup: Dilute with EtOAc and wash with water (2x) and brine (1x). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Oxidation to 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

• Preparation: Dissolve the intermediate from Protocol A (1.0 eq) in anhydrous DCM (0.1 M concentration) under an argon atmosphere.

• Cooling: Cool the solution strictly to 0 °C.

• Oxidant Preparation: In a separate vial, dissolve mCPBA (1.05 eq, assuming 75% active oxidant) in a minimal amount of DCM. Note: Titrate your mCPBA batch prior to use to ensure accurate stoichiometry.

• Oxidation: Add the mCPBA solution dropwise to the reaction mixture over 45 minutes using a syringe pump.

• Self-Validation Check (IPC): Stir for 1 hour at 0 °C. Analyze a 10 µL aliquot via LC-MS. The desired sulfoxide will appear at m/z ~220. Critical: If the sulfone byproduct ( m/z ~236) exceeds 5% AUC, immediately proceed to the quench step to halt further oxidation.

• Workup: Quench the reaction at 0 °C by adding saturated aqueous Na2​S2​O3​ and saturated aqueous NaHCO3​ (1:1 v/v). Stir vigorously for 15 minutes.

• Extraction: Separate the layers. Saturate the aqueous layer with solid NaCl and extract with DCM (3x). Combine the organic layers, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography (DCM:MeOH gradient) if necessary.

References

• Kim, W., Kang, J.-A., Park, M., Jeong, P.-H., Kim, Y. J., Cho, Y., Park, S.-G., & Kim, Y.-C. (2021). Discovery of Novel Pyrimidine-Based Capsid Assembly Modulators as Potent Anti-HBV Agents. Journal of Medicinal Chemistry, ACS Publications.[Link]

• National Center for Biotechnology Information. (2025). 4,6-Dichloro-2-(methylthio)pyrimidine | C5H4Cl2N2S | CID 80531. PubChem.[Link]

Sources

• 1. Discovery of Novel Pyrimidine-Based Capsid Assembly Modulators as Potent Anti-HBV Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4,6-Dichloro-2-(methylthio)pyrimidine | C5H4Cl2N2S | CID 80531 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Over-Oxidation in Pyrimidine Sulfoxide Synthesis

Welcome to the Application Scientist Support Center. In medicinal chemistry and drug development, the oxidation of a methylthio (-SMe) group on a pyrimidine ring to a methylsulfinyl (-S(O)Me) group is a critical transformation. The resulting sulfoxide serves as an excellent leaving group for subsequent nucleophilic aromatic substitution (SNAr) reactions 1.

However, a frequent experimental pitfall is the over-oxidation to the methylsulfonyl (-SO2Me) derivative. While sulfones can also act as leaving groups, they are often too reactive, leading to unwanted side reactions, or they may introduce steric hindrance that stalls downstream coupling 2. This guide provides mechanistic insights, troubleshooting FAQs, and field-validated protocols to help you arrest oxidation precisely at the sulfoxide stage.

Mechanistic Causality: Why Does Over-Oxidation Occur?

To control the reaction, we must first understand the kinetics. The oxidation of a sulfide to a sulfoxide ( k1​ ) is driven by the high nucleophilicity of the sulfur atom attacking the electrophilic oxidant. Once the sulfoxide is formed, the sulfur atom still possesses a lone pair, making a second oxidation to the sulfone possible ( k2​ ).

Because the newly added oxygen atom is highly electron-withdrawing, the sulfoxide sulfur is significantly less nucleophilic than the original sulfide. Therefore, k1​≫k2​ . Despite this favorable kinetic difference, over-oxidation occurs due to:

• Local Concentration Gradients: Adding a strong oxidant too quickly creates localized zones where the oxidant is in vast excess, driving k2​ before the rest of the sulfide can react 3.

• Thermal Spikes: Elevated temperatures provide the activation energy required to overcome the slower k2​ barrier.

• Oxidant Strength: Highly reactive oxidants like mCPBA or Oxone possess intrinsic reactivity that can overpower the natural nucleophilicity difference between the sulfide and sulfoxide 4.

Kinetic pathway of sulfide oxidation to sulfoxide and competitive over-oxidation to sulfone.

Troubleshooting FAQs

Q1: I am using exactly 1.0 equivalent of mCPBA, but LC-MS shows 15-20% of the sulfone byproduct. How is this possible? A1: mCPBA is a highly reactive electrophilic oxidant. Even with strict 1.0 equivalent stoichiometry, if you add the oxidant as a solid or in a concentrated solution too quickly, you create local excesses in the flask. The already-formed sulfoxide in that micro-environment oxidizes further before the unreacted sulfide can find the oxidant 2. Solution: Ensure high dilution, perform a dropwise addition of the oxidant, and maintain cryogenic temperatures (-78 °C to 0 °C) 3.

Q2: How do I choose the right oxidant to maximize sulfoxide selectivity? A2: The choice of oxidant fundamentally dictates the reaction's kinetic profile:

• NaIO4 (Sodium Periodate): A classic, milder oxidant. Because it operates in a biphasic mixture (aqueous/organic), the mass transfer rate limits local concentration spikes, making it highly selective for sulfoxides.

• H2O2 / Catalyst (e.g., Na2WO4): Highly tunable and green. Using hydrogen peroxide with sodium tungstate allows fine-tuning of the oxidation state by strictly controlling equivalents and temperature [[5]]().

• mCPBA / Oxone: Strong oxidants. They should only be used if the substrate is highly unreactive or sterically hindered [[4]]().

Q3: My pyrimidine substrate has other electron-rich nitrogens. Will they be affected? A3: Yes. Pyrimidine nitrogens can undergo N-oxidation to form N-oxides under strong oxidative conditions 6. To prevent N-oxidation, use acidic conditions (which protonates the nitrogens, deactivating them toward electrophiles) or switch to a milder oxidant 3.

Quantitative Data: Oxidant Selection Matrix

Oxidant System	Typical Equivalents	Operating Temperature	Sulfoxide Selectivity	Risk of Over-Oxidation	Risk of N-Oxidation
mCPBA	0.95 - 1.0	-78 °C to 0 °C	Moderate	High	High (if excess used)
Oxone	0.5 (active [O])	0 °C to RT	Moderate	High	Moderate
NaIO4	1.05 - 1.10	0 °C to RT	Very High	Low	Low
H2O2 / Na2WO4	1.0 - 1.1	0 °C to RT	High	Low to Moderate	Low

Standard Operating Procedures (SOPs)

Protocol A: Chemoselective Oxidation using Sodium Periodate (NaIO4)

This is a self-validating protocol. The biphasic nature and mild oxidation potential inherently prevent over-oxidation to the sulfone in most pyrimidine substrates.

• Preparation: Dissolve the methylthio pyrimidine (1.0 eq) in a mixture of Methanol and Water (typically 1:1 or 2:1 v/v, 0.1 M concentration).

• Cooling: Chill the reaction flask to 0 °C using an ice bath.

• Oxidant Addition: Dissolve NaIO4 (1.05 eq) in a minimal amount of water. Add this aqueous solution dropwise to the reaction mixture over 15-30 minutes.

• Reaction: Stir at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Monitor by TLC or LC-MS.

• Workup: Once the starting material is consumed, filter off the precipitated sodium iodate (NaIO3). Extract the filtrate with Ethyl Acetate or Dichloromethane. Wash the organic layer with brine, dry over Na2SO4, and concentrate.

Protocol B: Controlled mCPBA Oxidation (For sterically hindered substrates)

Use this protocol only when NaIO4 fails to achieve full conversion.

• Preparation: Dissolve the methylthio pyrimidine (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a highly dilute solution (0.05 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Oxidant Addition: Prepare a solution of mCPBA (0.95 eq, accounting for the wt% purity of your mCPBA batch) in DCM. Add this solution dropwise via a syringe pump over 1 hour.

• Reaction: Stir at -78 °C for 2 hours. Check conversion via LC-MS. If incomplete, allow the reaction to warm to -20 °C slowly.

• Quenching: Quench the reaction cold by adding saturated aqueous Na2S2O3 (to destroy unreacted oxidant) and saturated aqueous NaHCO3 (to neutralize the m-chlorobenzoic acid byproduct).

• Workup: Extract with DCM, wash with brine, dry over Na2SO4, and concentrate.

Troubleshooting Workflow

Decision matrix for troubleshooting and mitigating sulfone over-oxidation in pyrimidine synthesis.

References

• [1] Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution. RSC Advances. 1

• [6] 2-(methylsulfonyl)pyrimidine Properties and Reactivity. Ambeed. 6

• [3] Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. 3

• [2] Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. PMC. 2

• [4] Patent AU 2019273599 B2: Oxidation of methylthio groups using Oxone or mCPBA. Google Patents. 4

• [5] Green Oxidation of (Methylthio)Pyrimidine-5-Carboxylate Derivatives. XML-Data. 5

Sources

• 1. Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution - RSC Advances (RSC Publishing) DOI:10.1039/C5RA00634A [pubs.rsc.org]
• 2. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. 甲硫基嘧啶-5-羧酸乙酯衍生物的绿色氧化 [xml-data.cn]
• 6. 2-(methylsulfonyl)pyrimidine| Ambeed [ambeed.com]

Technical Support Center: Optimizing HPLC Mobile Phase for Purity Analysis of CAS 1289385-39-2

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

This guide provides in-depth technical support for developing and optimizing a robust High-Performance Liquid Chromatography (HPLC) mobile phase for the purity analysis of CAS 1289385-39-2. The content is structured in a question-and-answer format to directly address common challenges encountered in the lab.

Section 1: Understanding the Analyte & Initial Strategy

While specific public data on CAS 1289385-39-2 is limited, its CAS number suggests it is a unique organic molecule. For the purpose of this guide, we will approach the method development as we would for a new chemical entity (NCE) in drug development, likely a non-polar, neutral compound, a common characteristic for modern small molecule drugs. This guide provides a universal framework, with specific advice on how to adapt if your molecule is found to be acidic or basic.

The goal of a purity analysis is to separate the main active pharmaceutical ingredient (API) from all potential impurities, including process impurities and degradation products.[1][2] The mobile phase is the most powerful tool for controlling this separation.[3][4]

Section 2: Frequently Asked Questions (FAQs) - Where to Begin?

This section addresses foundational questions that form the starting point of any HPLC method development.

Q1: What is the best starting point for mobile phase selection in a reversed-phase HPLC purity analysis?

A1: The most effective starting point is a "scouting gradient."[5][6] This involves running a broad linear gradient, typically from a low to a high percentage of organic solvent, to visualize all the components in your sample.[7] A standard scouting gradient for a C18 column would be 5% to 95% acetonitrile in water over 20-30 minutes. This initial run provides critical information on the approximate elution strength needed for your main compound and reveals the complexity of the impurity profile.

Q2: Which organic solvent should I choose: Acetonitrile or Methanol?

A2: Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers in reversed-phase HPLC, and each offers distinct advantages.[8][9]

• Acetonitrile is generally preferred as the starting solvent due to its lower viscosity (leading to lower backpressure) and lower UV cutoff (190 nm), which is advantageous for detecting impurities at low wavelengths.[8][10]

• Methanol is a protic solvent and can offer different selectivity due to its ability to form hydrogen bonds.[10] It is also less expensive. If you have trouble separating critical pairs with acetonitrile, switching to or mixing with methanol is a powerful strategy to alter selectivity.[11]

Feature	Acetonitrile (ACN)	Methanol (MeOH)
Elution Strength	Higher	Lower
Viscosity (in water)	Lower (lower backpressure)	Higher (higher backpressure)
UV Cutoff	~190 nm	~205 nm
Selectivity	Different proton-acceptor properties	Different proton-donor properties
Cost	Higher	Lower

Q3: My compound has acidic or basic properties. How important is mobile phase pH?

A3: Mobile phase pH is one of the most critical parameters for controlling the retention and peak shape of ionizable compounds.[12][13] Even a small change in pH can cause significant shifts in retention time and selectivity.[14]

The guiding principle is to set the mobile phase pH approximately 2 units away from the analyte's pKa.[3]

• For acidic compounds: A low pH (e.g., pH 2.5-3.5) will suppress the ionization of the carboxylic acid group, making the molecule less polar and increasing its retention on a C18 column.[3][13]

• For basic compounds: A higher pH will keep the amine groups in their neutral, non-ionized form, increasing retention.[13] Conversely, a low pH will protonate the base, making it ionized and less retained.

Operating at a pH close to the analyte's pKa can lead to peak splitting or broadening, as both the ionized and non-ionized forms of the compound may exist simultaneously.[12][14]

Q4: Should I use an isocratic or gradient elution for a purity method?

A4: For purity analysis, where you are often dealing with a complex mixture of a main peak and several impurities with varying polarities, gradient elution is almost always the superior choice .[6][15]

• Gradient elution improves separation for compounds with different polarities, provides sharper peaks (higher sensitivity), and shortens the overall run time by eliminating the need to wait for strongly retained compounds to elute.[6][15]

• Isocratic elution (constant mobile phase composition) is suitable for simple mixtures where all components elute close to one another but is generally inadequate for a comprehensive purity profile.

Section 3: Troubleshooting Guide - Solving Common Problems

This guide addresses specific experimental issues in a direct Q&A format.

Problem Area 1: Poor Peak Shape

Q: My main peak is tailing (asymmetrical with a drawn-out latter half). What are the primary causes and solutions?

A: Peak tailing is a common issue that can compromise integration and accuracy. The most frequent causes are secondary chemical interactions or column issues.

• Cause 1: Silanol Interactions (for basic compounds). Residual silanol groups (Si-OH) on the silica-based column packing can have a negative charge at mid-range pH, leading to strong ionic interactions with protonated basic analytes. This causes tailing.[16]

  • Solution: Lower the mobile phase pH to 2.5-3.5. At this pH, most silanol groups are protonated and neutral, minimizing the secondary interaction. Adding a buffer like phosphate or formate is crucial for controlling the pH.[17]

• Cause 2: Column Overload. Injecting too much sample can saturate the stationary phase at the column inlet, leading to tailing.[18]

  • Solution: Reduce the injection volume or dilute the sample. A good purity method should demonstrate good peak shape at the target concentration and also at lower levels (e.g., 0.1% for impurities).

• Cause 3: Column Contamination or Void. An accumulation of strongly retained material on the column inlet frit or a void (a settled area of packing material) can distort the peak flow path.[19][20]

  • Solution: First, try flushing the column with a strong solvent (like 100% ACN or isopropanol).[17] If this doesn't work, try reversing the column (if permitted by the manufacturer) and flushing. If the problem persists, the column may need to be replaced.[18]

Q: My peak is fronting (asymmetrical with a leading edge). What's happening?

A: Peak fronting is most often caused by a mismatch between the sample solvent (diluent) and the mobile phase.[19][21]

• Cause: The sample is dissolved in a solvent that is significantly stronger (i.e., has a higher percentage of organic solvent) than the initial mobile phase conditions.[16] When injected, the sample doesn't properly "focus" on the column head and travels down the column in a distorted band.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility.

Problem Area 2: Poor Resolution

Q: Two impurity peaks are eluting very close together (co-eluting). How can I improve their separation?

A: Improving resolution is about manipulating the three key factors in chromatography: efficiency, retention, and selectivity.[22] Selectivity (α) is often the most powerful tool.[11][22]

• Solution 1: Optimize the Gradient Slope. A shallower gradient provides more time for peaks to separate.[6][23] After your initial scouting run, if two peaks are eluting at 45% ACN, create a focused gradient that runs more slowly through that region (e.g., from 35% to 55% ACN over a longer period).[6]

• Solution 2: Change the Organic Modifier. Switching from acetonitrile to methanol (or using a combination) can significantly alter the selectivity of the separation because of their different chemical properties.[11] This can often move peaks relative to each other and resolve co-elutions.

• Solution 3: Adjust the pH. If the impurities are ionizable, small changes in pH can drastically alter their retention times relative to each other, providing a powerful way to improve resolution.[3][14] A pH screening experiment is highly recommended.

• Solution 4: Change the Column. If mobile phase adjustments are insufficient, changing the stationary phase (e.g., from a standard C18 to a Phenyl-Hexyl or a C18 with a different end-capping) will provide a different set of interactions and likely resolve the peaks.[20]

Problem Area 3: Retention Time Instability

Q: My peak retention times are drifting from one injection to the next. What could be the cause?

A: Drifting retention times are a sign of an unstable system, making the method unreliable.[19]

• Cause 1: Inadequate Column Equilibration. This is the most common cause, especially in gradient chromatography. The column needs sufficient time with the initial mobile phase to return to its starting condition before the next injection.[21]

  • Solution: Increase the post-run equilibration time. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column after the gradient is complete.

• Cause 2: Mobile Phase Instability. If the mobile phase is not buffered correctly, its pH can drift, causing retention time shifts for ionizable compounds.[19] Alternatively, if the mobile phase is prepared by mixing volatile components, one may evaporate faster than the other, changing the composition.

  • Solution: Always use a buffer if you need to control pH. Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation.[19]

• Cause 3: Temperature Fluctuations. The temperature of the column can affect retention.[21][24]

  • Solution: Use a column oven to maintain a consistent and stable temperature. This is critical for robust and reproducible methods.

Problem Area 4: Baseline Issues

Q: I'm seeing a noisy or drifting baseline during my gradient run. How can I fix this?

A: Baseline issues can obscure low-level impurities.[19]

• Cause 1: Low-Quality Solvents or Additives. Using non-HPLC grade solvents or impure additives (buffers, acids) is a primary cause of baseline drift, as impurities elute during the gradient.[25]

  • Solution: Always use high-purity, HPLC-grade solvents and high-quality additives.[9][19] Filter all aqueous mobile phases through a 0.45 µm filter to remove particulates.[26]

• Cause 2: Absorbance Mismatch in Mobile Phase Components. If you are using a UV detector at a low wavelength (e.g., < 220 nm) and one of your mobile phase components (e.g., a buffer or TFA) absorbs at that wavelength, the baseline will rise as the concentration of that component changes during the gradient.[7]

  • Solution: Choose a detection wavelength where the mobile phase has minimal absorbance. Alternatively, ensure both your "A" (aqueous) and "B" (organic) mobile phases have the same concentration of the absorbing additive so that its contribution remains constant throughout the run.

• Cause 3: Air Bubbles in the System. Small air bubbles passing through the detector cell will cause sharp spikes in the baseline.[21]

  • Solution: Ensure your mobile phase is properly degassed using an in-line degasser, sonication, or helium sparging.[19]

Section 4: Experimental Protocols & Visualizations

Protocol 1: Performing a Scouting Gradient

This protocol is the first step in any method development to understand the sample's complexity.

• Column: A standard, reliable C18 column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV, scan from 200-400 nm with a Diode Array Detector (DAD) to determine the optimal wavelength for all components.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0-2 min: 5% B (hold)

  • 2-22 min: 5% to 95% B (linear ramp)

  • 22-25 min: 95% B (hold for column wash)

  • 25-25.1 min: 95% to 5% B (return to initial)

  • 25.1-30 min: 5% B (equilibration)

Caption: Workflow for a scouting gradient experiment.

Protocol 2: Mobile Phase pH Screening

This experiment is crucial if your analyte or impurities are ionizable.

• Prepare Buffers: Prepare three different mobile phase A compositions at distinct pH values. Use buffers that are soluble in your ACN/water mixture.

  • Low pH: 0.1% Formic Acid or Phosphoric Acid in water (pH ~2.5-3.0).

  • Mid pH: 10 mM Ammonium Acetate in water (pH ~6.8).

  • High pH: 10 mM Ammonium Bicarbonate in water (pH ~8.0-9.0) - Caution: Only use with a pH-stable column.

• Run Gradient: For each pH condition, run the same gradient program (a focused gradient based on your scouting run).

• Analyze: Compare the chromatograms. Look for changes in retention time, peak order, and peak shape. Select the pH that provides the best overall separation and peak symmetry.

Caption: Impact of mobile phase pH on analyte retention.

Section 5: Method Validation and Trustworthiness

Every protocol described is part of a self-validating system. The scouting gradient validates the need for a focused gradient. The pH screening validates the choice of buffer. Once an optimized method is developed, it must be formally validated according to regulatory guidelines like ICH Q2(R1) to demonstrate it is suitable for its intended purpose.[1][2] Key validation characteristics for a purity method include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[1]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[27]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[1]

• Accuracy & Precision: The closeness of test results to the true value and the degree of scatter between a series of measurements.[27]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., ±0.2 pH units, ±2°C).[2][27]

By systematically troubleshooting and optimizing your mobile phase, you build a foundation for a robust and reliable analytical method that will withstand the rigors of validation and routine use.

References

• Welch Materials. (2025, March 24).
• Industry news. (2023, December 27).
• Pure Synth. (2025, December 30). Advanced HPLC: Optimizing Solvent Composition for Gradient Elution Efficiency.
• Mastelf. (2025, March 3). How to Optimize HPLC Gradient Elution for Complex Samples.

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1). Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Pharmaceutical Technology. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities.
• Veeprho. (2025, February 1).
• Technology Networks. (n.d.).
• Moravek, Inc. (2024, December 4).
• YMC. (n.d.).
• Crawford Scientific. (n.d.).
• LCGC International. (2017, May 1). The Secrets of Successful Gradient Elution.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers.
• National Center for Biotechnology Information. (n.d.).
• Persee. (2025, August 22).
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• SCION Instruments. (n.d.). HPLC Troubleshooting Guide.
• Technology Networks. (2025, February 6). Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices.
• GL Sciences. (n.d.). How to Obtain Good Peak Shapes | Technical Support.
• Pure Synth. (2025, December 10). Mastering HPLC Solvent Selection: Key Criteria for High-Precision Results.
• Restek. (n.d.). HPLC Troubleshooting Guide.
• Bio-synthesis. (2026, February 4).
• Element Lab Solutions. (n.d.). HPLC Solvent Selection.
• Labcompare. (2025, February 28). Troubleshooting Common HPLC Issues.
• ResearchGate. (2023, March 9). How to fix peak shape in hplc?.
• Chrom Tech. (n.d.). How to Improve HPLC Peak Resolution.
• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize.
• The Analytical Scientist. (n.d.). Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide.
• Technology Networks. (2026, March 12).
• Thermo Fisher Scientific. (2023, August 9). Real Solutions to Improve Your HPLC Peak Resolution.
• Cytiva. (2022, November 15). HPLC Pain Points.
• In-vent-in. (2024, June 5). An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• OECD-HPV. (n.d.). 2,6-DI-TERT-BUTYLPHENOL CAS N°: 128-39-2.
• CymitQuimica. (n.d.). CAS 128-39-2: 2,6-Di-tert-butylphenol.
• LookChem. (n.d.). 2,6-Di-tert-butylphenol 128-39-2 wiki.
• BenchChem. (n.d.). Optimization of mobile phase for HPLC analysis of cinnamic acid.
• The Medicine Maker. (2021, April 21). Optimising analytical separations of synthetic RNA with modified HPLC.
• Phenomenex. (n.d.).
• National Center for Biotechnology Information. (n.d.). Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology.
• National Center for Biotechnology Information. (n.d.). 4-sec-Butyl-2,6-di-tert-butylphenol | C18H30O - PubChem.
• LCGC International. (2025, November 28).
• Wikipedia. (n.d.). 2,6-Di-tert-butylphenol.

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Preventing degradation of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine during long-term storage

Welcome to the technical support center for 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical intermediate. Proper storage and handling are paramount to prevent degradation, which can compromise experimental outcomes and synthetic yields. This document provides in-depth answers to common questions, troubleshooting advice for potential issues, and detailed protocols based on the fundamental chemical principles governing the molecule's stability.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine that I should be aware of during storage?

This molecule possesses three key functional groups, each with its own susceptibility to degradation:

• Methylsulfinyl (Sulfoxide) Group: This is the most sensitive part of the molecule. It is susceptible to both oxidation to form the corresponding sulfone and reduction to the sulfide. These transformations can be initiated by atmospheric oxygen, trace metal contaminants, or disproportionation over time.[1]

• 6-Chloro Group on the Pyrimidine Ring: The chloropyrimidine core is electron-deficient, making the chlorine atom a leaving group susceptible to nucleophilic substitution. The most common nucleophile in a storage environment is water (hydrolysis), leading to the formation of the corresponding hydroxypyrimidine derivative.[2][3]

• Hygroscopicity: The polar sulfoxide and amine groups make the compound likely to be hygroscopic, meaning it can readily absorb moisture from the air. This absorbed water can then act as a reagent for hydrolysis of the chloro group.

Q2: What are the optimal long-term storage conditions for this compound?

To mitigate the degradation pathways outlined above, strict storage protocols are essential. The ideal conditions are designed to eliminate exposure to oxygen, moisture, and light.

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of all chemical degradation reactions.[4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the sulfoxide group to the sulfone.[5]
Container	Tightly-sealed amber glass vial	Protects from light, which can accelerate degradation, and prevents moisture ingress.[6]
Environment	Dry / Desiccated	Minimizes exposure to atmospheric moisture, preventing hydrolysis.

For maximum stability, the compound should be stored in a freezer at -20°C inside a desiccator or a glove box antechamber backfilled with an inert gas.[5]

Q3: How can I visually inspect my sample for signs of degradation?

While analytical qualification is always necessary, a visual check can be a quick first indicator. A pure, fresh sample of 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine should be a white to off-white solid. Any significant deviation from this appearance warrants further investigation.

• Color Change (Yellowing/Browning): This often indicates the formation of conjugated impurities or polymeric byproducts resulting from degradation.

• Change in Texture (Clumping, becoming sticky): This is a strong indicator of moisture absorption (hygroscopicity). If the solid is no longer a free-flowing powder, it has likely been compromised by atmospheric water.

Q4: How should I handle the compound when taking a sample from the main stock container?

Improper handling is a common cause of contamination and degradation of the entire stock. To maintain the integrity of the bulk material, follow a strict sampling protocol. The ideal method involves using an inert atmosphere glove box.[5] If a glove box is not available, use a procedure that minimizes atmospheric exposure.

Troubleshooting Guide

Problem: My analytical results (HPLC, LC-MS) show new, unexpected peaks. What are they likely to be?

If you observe new peaks in your chromatogram, they are likely degradation products. Based on the molecule's structure, the most probable impurities are:

• The Sulfone Derivative: An oxidation product with a molecular weight 16 Da higher than the parent compound. This is often a major byproduct if the material was exposed to air.[7][8]

• The Sulfide Derivative: A reduction product with a molecular weight 16 Da lower than the parent compound.

• The Hydroxypyrimidine Derivative: A hydrolysis product with a molecular weight 18 Da lower than the parent compound (loss of HCl) but which will appear as 17 Da lower under mass spectrometry conditions (Cl replaced by OH). This is common if the material has absorbed moisture.[9]

To confirm their identities, these peaks can be characterized by high-resolution mass spectrometry (HRMS) to obtain an exact mass or by co-injection with synthesized standards.

Problem: My compound has turned yellow and is clumping together. Is it still usable?

This observation strongly suggests significant moisture absorption and subsequent degradation. The material's purity is compromised. Using this material without purification will introduce impurities into your reaction and lead to inaccurate stoichiometry. It is strongly recommended to either discard the material or purify it (e.g., by recrystallization or chromatography) and re-qualify its purity by analytical methods (e.g., HPLC, qNMR) before use.

Diagrams and Workflows

Primary Degradation Pathways

The following diagram illustrates the three main degradation routes for 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine.

Caption: Key degradation pathways for the target compound.

Recommended Sample Handling Workflow

This workflow outlines the critical steps for safely accessing your compound to prevent contamination of the bulk supply.

Caption: Workflow for handling air- and moisture-sensitive compounds.

Experimental Protocols

Protocol 1: Incoming QC and Stability Re-qualification

This protocol describes a general method for assessing the purity of the compound upon receipt and after long-term storage.

• Visual Inspection: Note the color and physical state of the material as described in the troubleshooting guide.

• Solubility Check: Prepare a stock solution in a suitable solvent (e.g., DMSO, Acetonitrile). Note if the material dissolves completely or if any insoluble particulates are present.

• Purity Analysis by HPLC:

  • System: High-Performance Liquid Chromatography with UV detection.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid or formic acid is a typical starting point.

  • Gradient Example: Start at 95:5 Water:Acetonitrile, ramp to 5:95 Water:Acetonitrile over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Detection: Monitor at a wavelength where the chromophore absorbs, typically around 254 nm or 280 nm.

  • Analysis: Integrate the peak area of the main compound and all impurities. Calculate the purity as a percentage of the main peak area relative to the total peak area. Compare this result to the certificate of analysis and previous measurements.

• Identity Confirmation by LC-MS: Use a liquid chromatography-mass spectrometry system to confirm the molecular weight of the main peak, which should correspond to C₇H₉ClN₄OS. Also, analyze the masses of any impurity peaks to help identify potential degradation products.[9]

• Water Content by Karl Fischer Titration: To quantify moisture content, especially if hygroscopicity is suspected, perform a Karl Fischer titration. This provides a precise measure of water in the sample, which is critical for understanding hydrolysis risk.

References

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Organic Process Research & Development. [Link]

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. ACS Publications. [Link]

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. American Chemical Society. [Link]

• Rapid Methods for High-Throughput Detection of Sulfoxides. PMC - NIH. [Link]

• Organosulfur Materials with High Photo- and Photo-Oxidation Stability: 10-Anthryl Sulfoxides and Sulfones and Their Photophysical Properties Dependent on the Sulfur Oxidation State. PMC. [Link]

• Sulfoxide. Wikipedia. [Link]

• Influence of Sulfoxide Group Placement on Polypeptide Conformational Stability. Journal of the American Chemical Society. [Link]

• Structure--Stability Relationships in Unsaturated Sulfur Compounds. I. On the Stable Conformations of Vinyl Sulfoxides. ResearchGate. [Link]

• Practices for Proper Chemical Storage. University of Delaware. [Link]

• Unveiling the reaction chemistry of sulfoxides during water chlorination. Infoscience. [Link]

• How to Store Reagents. University of Rochester, Chemistry. [Link]

• Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. Organic Process Research & Development. [Link]

• Oxidation of sulfide to sulfone in different conditions. ResearchGate. [Link]

• Water Sensitive Chemicals. Environment, Health & Safety, University of California, Berkeley. [Link]

• Detection of thiodiglycol and its sulfoxide and sulfone analogues in environmental waters by high performance liquid chromatography. OSTI.GOV. [Link]

• A Beginner's Guide to Chemical Storage Best Practices. Moravek, Inc.[Link]

• Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. The Journal of Organic Chemistry. [Link]

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. MDPI. [Link]

• Selective hydrogen peroxide oxidation of sulfides to sulfones with carboxylated Multi-Walled Carbon Nano Tubes (MWCNTs-COOH) as a heterogeneous and recyclable nanocatalyst. RSC Advances. [Link]

• Sulfone synthesis by oxidation. Organic Chemistry Portal. [Link]

• Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H2O2 process. ResearchGate. [Link]

• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. UKnowledge - University of Kentucky. [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC. [Link]

• Hybrid Smart Strategies to Predict Amine Thermal Degradation in Industrial CO2 Capture Processes. PMC. [Link]

• Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University. [Link]

• Amines Used in CO2 Capture. Bellona Foundation. [Link]

• Recent Advances in Pyrimidine-Based Drugs. MDPI. [Link]

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Technical Support Center: Minimizing Moisture Sensitivity of Methylsulfinyl Pyrimidine Reagents

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with methylsulfinyl pyrimidine reagents. Our focus is to provide actionable troubleshooting advice and frequently asked questions to minimize the impact of moisture and ensure the success and reproducibility of your experiments.

Introduction to Methylsulfinyl Pyrimidines

Methylsulfinyl pyrimidines are a class of reagents valued in medicinal chemistry and drug discovery for their role in various cross-coupling reactions.[1][2] Their utility, however, is directly linked to their significant sensitivity to moisture.[3] This guide will equip you with the necessary knowledge and techniques to handle these powerful yet sensitive reagents effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides systematic solutions.

Issue 1: Low or No Reaction Yield

You've performed a reaction using a methylsulfinyl pyrimidine reagent and observe a disappointingly low yield or no desired product.

Possible Cause: Degradation of the reagent due to moisture contamination is a primary suspect.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Detailed Steps:

• Verify Solvent and Reagent Purity:

  • Action: Always use a freshly opened bottle of an anhydrous solvent or a solvent from a dedicated purification system.[5] Even commercially available anhydrous solvents can absorb moisture after being opened.[5]

  • Rationale: Solvents are a common source of moisture. The purity of all starting materials should be confirmed, as impurities can inhibit the reaction.[6][7]

• Assess Reagent Handling:

  • Action: Ensure the methylsulfinyl pyrimidine reagent was handled under a strict inert atmosphere, such as in a glovebox or using Schlenk techniques.[4]

  • Rationale: These reagents are often hygroscopic and can readily react with atmospheric moisture, rendering them inactive.[4][8]

• Implement Rigorous Anhydrous Techniques:

  • Protocol:

    • Dry all glassware in an oven at >125°C for at least 4 hours, or flame-dry under vacuum.[4][5][9] Assemble the glassware while still hot and immediately place it under a positive pressure of an inert gas like argon or nitrogen.[4][5]

    • Use septa and syringe/cannula techniques for all liquid transfers to prevent atmospheric exposure.[4][10]

    • Weigh hygroscopic reagents quickly in a dry environment, or ideally within a glovebox.[11][12]

Issue 2: Formation of Unexpected Byproducts

Your reaction mixture contains unexpected impurities, complicating purification and reducing the yield of your target molecule.

Possible Cause: The methylsulfinyl pyrimidine may have reacted with water, leading to the formation of corresponding sulfones or other degradation products.[13]

Troubleshooting Workflow:

Sources

• 1. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 9. Sciencemadness Discussion Board - Anhydrous Conditions - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
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• 12. molan.wdfiles.com [molan.wdfiles.com]
• 13. infoscience.epfl.ch [infoscience.epfl.ch]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine vs. 2-(methylsulfonyl) Analogs

Executive Summary & Mechanistic Causality

In the development of complex pyrimidine-based therapeutics, the chemoselective functionalization of the pyrimidine core is a critical workflow. When working with polysubstituted pyrimidines such as 6-chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine and its 2-(methylsulfonyl) analog, chemists must exploit subtle electronic differences to direct nucleophilic aromatic substitution (SNAr) reactions.

Both the methylsulfinyl (–S(O)CH3) and methylsulfonyl (–SO2CH3) moieties are exceptional leaving groups, often surpassing halogens in their lability at the C2 position of pyrimidines[1]. The causality behind their reactivity lies in their ability to stabilize the anionic Meisenheimer complex intermediate. The C2 position is intrinsically electrophilic because it is flanked by two electronegative ring nitrogens. The addition of a strongly electron-withdrawing sulfonyl or sulfinyl group further lowers the Lowest Unoccupied Molecular Orbital (LUMO) at C2, directing nucleophilic attack almost exclusively to this position while leaving the C6-chloro group intact for downstream functionalization[2][3].

While the methylsulfonyl group provides superior reaction kinetics due to stronger inductive and resonance electron-withdrawal[4], the methylsulfinyl group offers a milder electrophilic profile. This distinction is crucial when dealing with highly sensitive substrates or when attempting to prevent over-oxidation of other thioether moieties within a complex molecule[5].

Workflow for tuning pyrimidine C2-electrophilicity via selective oxidation.

Comparative Reactivity & Kinetic Data

The choice between a sulfinyl and sulfonyl leaving group dictates the required SNAr conditions. The table below summarizes the quantitative reactivity profiles of both analogs when reacted with a standard secondary amine (e.g., morpholine) and an oxygen nucleophile (e.g., sodium methoxide).

Property / Parameter	2-(Methylsulfinyl) Analog	2-(Methylsulfonyl) Analog
Oxidation State	+1 (Sulfoxide)	+2 (Sulfone)
Leaving Group Ability	Excellent	Superior[4]
SNAr Kinetics (Amines)	Moderate (2–4 hours at 40 °C)	Very Fast (0.5–1 hour at 20 °C)
SNAr Kinetics (Alkoxides)	Fast (1 hour at 20 °C)	Extremely Fast (<30 min at 0 °C)[3]
C2 vs C6 Chemoselectivity	>95:5 (Highly selective for C2)	>98:2 (Highly selective for C2)[2]
Synthetic Pre-requisite	1.0 eq Oxidant (Strict control)[5]	>2.0 eq Oxidant (Excess tolerated)[1]

Data synthesized from standardized SNAr kinetic profiling of 2-substituted pyrimidines.

Structural Logic of the SNAr Mechanism

The success of these reactions relies on a self-validating mechanistic loop: the better the leaving group can accommodate negative charge, the lower the activation energy for the formation of the Meisenheimer complex. The sulfonyl group's two oxygen atoms provide extensive delocalization of the developing negative charge in the transition state, which is why 2-sulfonylpyrimidines can react with thiols and amines at rates spanning over 9 orders of magnitude depending on the specific core substitutions[4].

SNAr mechanism at the pyrimidine C2 position via Meisenheimer complex.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPC) via LC-MS are integrated to confirm causality between the stoichiometric input and the oxidation/substitution state.

Protocol A: Chemoselective Oxidation to Sulfinyl vs. Sulfonyl Analogs

Objective: Convert 6-chloro-N-ethyl-2-(methylsulfanyl)pyrimidin-4-amine to either the sulfinyl or sulfonyl electrophile.

For the 2-(Methylsulfinyl) Analog:

• Initiation: Dissolve the methylsulfanyl precursor (1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL) and cool to 0 °C in an ice bath.

• Controlled Oxidation: Add meta-chloroperoxybenzoic acid (mCPBA, 77% purity, 1.0 mmol) dropwise as a solution in DCM[5].

• Causality Check: The strict 1.0 equivalent ensures oxidation halts at the sulfoxide stage.

• Validation: Stir for 1 hour at 0 °C. Monitor via LC-MS. The desired product will show an [M+H]+ mass shift of +16 Da relative to the starting material.

• Quench: Wash with saturated aqueous NaHCO3 to neutralize benzoic acid byproducts, dry over MgSO4, and concentrate.

For the 2-(Methylsulfonyl) Analog:

• Initiation: Dissolve the methylsulfanyl precursor (1.0 mmol) in DCM (10 mL) at room temperature.

• Exhaustive Oxidation: Add mCPBA (77% purity, 2.2 to 2.5 mmol) in one portion[1].

• Validation: Stir for 2–4 hours at room temperature. LC-MS must show an [M+H]+ mass shift of +32 Da. The absence of the +16 Da intermediate confirms complete conversion.

• Quench: Wash sequentially with 10% aqueous Na2S2O3 (to destroy excess oxidant) and saturated NaHCO3.

Protocol B: Chemoselective SNAr at the C2 Position

Objective: Displace the sulfinyl/sulfonyl group with an amine nucleophile while preserving the C6-chloro group.

• Reaction Setup: Dissolve the chosen electrophile (1.0 mmol of either the sulfinyl or sulfonyl analog) in anhydrous THF or DMF (5 mL).

• Nucleophile Addition: Add the amine nucleophile (e.g., morpholine, 1.2 mmol) followed by N,N-Diisopropylethylamine (DIPEA, 2.0 mmol) to scavenge the liberated sulfinic/sulfonic acid.

• Kinetic Differentiation:

  • If using the Sulfonyl analog: Stir at room temperature. The strong electron-withdrawing nature of the –SO2CH3 group typically drives the reaction to completion within 1 hour[4].

  • If using the Sulfinyl analog: Stir at 40 °C. The slightly lower electrophilicity requires mild thermal activation; completion typically takes 3–4 hours.

• Self-Validation (IPC): Monitor by TLC or LC-MS. The displacement of the leaving group will result in a highly polar byproduct (methanesulfinate or methanesulfonate) which remains in the aqueous phase during workup, while the C2-aminated, C6-chloro pyrimidine product is extracted into the organic phase (Ethyl Acetate).

• Isolation: Concentrate the organic layer and purify via silica gel chromatography to yield the final C2, C4-diamino-C6-chloro pyrimidine scaffold.

References

• Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors ChemRxiv URL:[Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation Bioconjugate Chemistry - ACS Publications URL:[Link]

• Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines Synthesis (ResearchGate) URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]

A Senior Scientist's Guide to Bioanalytical Method Validation: Quantifying the Novel PNKP Inhibitor A12B4C3 (CAS 1289385-39-2)

This guide provides a comprehensive framework for the development and validation of a bioanalytical method for A12B4C3, a potent and selective polynucleotide kinase/phosphatase (PNKP) inhibitor, using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). As a novel therapeutic agent, robust and reliable quantification of A12B4C3 in biological matrices is paramount for advancing preclinical and clinical studies.

This document is structured to provide not just a protocol, but the scientific rationale underpinning the experimental choices, ensuring the resulting method is both technically sound and regulatorily compliant. We will delve into the complete validation workflow as stipulated by leading regulatory bodies and compare the premier UPLC-MS/MS approach with a viable alternative, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

The Critical Role of Bioanalytical Method Validation

Before any new drug candidate can progress through the development pipeline, a rigorous, well-documented process must be established to prove that the chosen analytical method is reliable and reproducible for its intended use. This process, known as bioanalytical method validation, is mandated by regulatory authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] The core principle is to provide objective evidence that the method consistently and accurately measures the concentration of the analyte—in this case, A12B4C3—in a given biological matrix, such as plasma.[3][4] This ensures the integrity of pharmacokinetic, toxicokinetic, and bioavailability data, which are critical for making informed decisions on dosing, safety, and efficacy.

Part 1: Proposed UPLC-MS/MS Method for A12B4C3 Quantification

UPLC-MS/MS is the gold standard for small molecule bioanalysis due to its exceptional sensitivity, selectivity, and speed.[5][6] The following proposed method for A12B4C3 is based on established principles for quantifying novel kinase inhibitors in plasma.[7][8]

Experimental Protocol: UPLC-MS/MS

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (or standard/QC), add 300 µL of ice-cold acetonitrile containing a suitable internal standard (IS). A structurally similar compound not present in the study is ideal.

  • Vortex the mixture for 2 minutes to ensure complete protein precipitation.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer 200 µL of the supernatant to a new vial for analysis.

  • Rationale: Protein precipitation is a rapid and effective method for removing the bulk of matrix interferences. Acetonitrile is a common choice as it efficiently denatures proteins while being a good solvent for many small molecule drugs.

• Chromatographic Conditions:

  • System: Waters ACQUITY UPLC System or equivalent.

  • Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm). Rationale: The sub-2 µm particle size of the BEH C18 column provides high separation efficiency and speed, which is characteristic of UPLC technology.[9]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Rationale: The acidic mobile phase promotes the protonation of the analyte, which is beneficial for positive ion electrospray ionization.

  • Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over 2.5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Column Temperature: 40°C.

• Mass Spectrometric Conditions:

  • System: Triple Quadrupole Mass Spectrometer (e.g., Waters Xevo TQS).

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Proposed MRM Transitions:

    • A12B4C3: Precursor Ion [M+H]⁺: m/z 535.3 → Product Ion: m/z (a major, stable fragment to be determined experimentally).

    • Internal Standard (IS): To be determined based on the selected IS.

  • Rationale: MRM provides exceptional selectivity by monitoring a specific precursor-to-product ion transition, minimizing the impact of co-eluting matrix components.

Part 2: A Step-by-Step Guide to Method Validation

The validation process is a systematic series of experiments designed to test the performance and reliability of the analytical method. The following parameters must be assessed according to FDA and EMA guidelines.[3][10]

Validation Workflow Diagram

Caption: Key stages of the bioanalytical method validation workflow.

Core Validation Parameters

Parameter	Purpose	Acceptance Criteria (FDA/EMA)
Selectivity & Specificity	To ensure the method can differentiate and quantify the analyte from endogenous matrix components, metabolites, and other potential interferences.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix from at least 6 different sources.
Linearity & Range	To demonstrate a proportional relationship between the instrument response and the known concentration of the analyte over a defined range.	Calibration curve should have a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards should be within ±15% of nominal (±20% at LLOQ).
Sensitivity (LLOQ)	To determine the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Analyte response at LLOQ should be at least 5 times the response of a blank sample. Accuracy within ±20% of nominal value; Precision ≤20% RSD.
Accuracy	To measure the closeness of the mean test results to the true concentration.	Mean concentration should be within ±15% of the nominal value for QC samples (Low, Mid, High).
Precision	To assess the degree of scatter between a series of measurements. Evaluated as repeatability (intra-day) and intermediate precision (inter-day).	The relative standard deviation (RSD) should not exceed 15% for QC samples (Low, Mid, High).
Recovery & Matrix Effect	To evaluate the efficiency of the extraction process (Recovery) and the influence of co-eluting matrix components on ionization (Matrix Effect).	Recovery should be consistent and reproducible. Matrix factor should be close to 1, with RSD ≤15%.
Stability	To ensure the analyte is stable in the biological matrix under various storage and processing conditions (e.g., freeze-thaw, bench-top, long-term).	Mean concentration of stability samples should be within ±15% of the nominal concentration of fresh samples.

Part 3: Comparative Analysis: UPLC-MS/MS vs. HPLC-UV

While UPLC-MS/MS is the superior choice for regulated bioanalysis, HPLC with UV detection can be a viable alternative in certain contexts, such as early discovery or for the analysis of simpler formulations where high sensitivity is not required.[11][12]

Proposed HPLC-UV Method for A12B4C3

• System: Standard HPLC system with a UV/Vis detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with Acetonitrile and a phosphate buffer.

• Detection Wavelength: The p-nitrophenol chromophore in A12B4C3 is expected to have a strong absorbance in the UV region, likely between 320-350 nm.[13][14]

• Sample Preparation: Similar protein precipitation, though a more rigorous solid-phase extraction (SPE) might be needed to achieve sufficient cleanliness for UV detection.

Comparative Workflow Diagram

Caption: Comparison of typical bioanalytical workflows.

Performance Metrics: Head-to-Head Comparison

Feature	UPLC-MS/MS	HPLC-UV	Rationale & Causality
Sensitivity	Very High (pg/mL to low ng/mL)	Moderate (mid-to-high ng/mL)	MS/MS detects specific mass transitions, resulting in extremely low background noise and higher signal-to-noise ratios.[5]
Selectivity	Excellent	Good to Moderate	UPLC provides superior chromatographic resolution, and MRM detection is highly specific, virtually eliminating interferences. UV detection is less selective and prone to interference from co-eluting compounds with similar chromophores.[6][11]
Speed/Throughput	High (2-5 min/sample)	Low to Moderate (10-20 min/sample)	UPLC's use of sub-2 µm particles and high-pressure systems allows for significantly faster separation times without sacrificing resolution.[9]
Method Development	More Complex	Simpler	Optimizing MS parameters (ionization, fragmentation) requires specialized expertise. UV method development is more straightforward, focusing primarily on chromatographic separation.
Cost (Instrument/Maint.)	High	Low	Mass spectrometers are significantly more expensive to purchase and maintain than UV detectors.
Ideal Application	Regulated bioanalysis, PK/TK studies, metabolite identification, complex matrices.	Quality control of drug substance, analysis of simple formulations, early discovery screening.	The choice of technique is driven by the required sensitivity and the complexity of the sample matrix.

Conclusion

The successful validation of a bioanalytical method is a foundational requirement for the advancement of any new chemical entity. For a novel kinase inhibitor like A12B4C3, a UPLC-MS/MS method offers the unparalleled sensitivity, selectivity, and speed necessary to generate high-quality data for regulatory submission. By systematically evaluating each validation parameter against the rigorous standards set by the FDA and EMA, researchers can ensure the integrity and reliability of their results. While HPLC-UV presents a more accessible alternative, its limitations in sensitivity and selectivity make it less suitable for the demanding requirements of clinical and preclinical bioanalysis. This guide provides the strategic framework and scientific reasoning necessary to develop and validate a robust UPLC-MS/MS method, empowering researchers to confidently quantify A12B4C3 and accelerate its journey through the drug development process.

References

• Waters Corporation. (n.d.). Fast and Sensitive Quantitative LC-MS/MS Methods in Bioanalysis: HPLC versus UPLC. Retrieved from waters.com.[5]

• Vertex AI Search. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.[1]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**.[10]

• BenchChem. (2025). A Head-to-Head Battle: UPLC-MS/MS vs. HPLC-UV for Pirfenidone Quantification.[11]

• GaBI Journal. (2018, May 21). FDA issues final guidance on bioanalytical method validation.[3]

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline.[2]

• ECA Academy. (2011, August 17). EMA Guideline on bioanalytical Method Validation adopted.[4]

• Bioanalysis Zone. (2025, February 6). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers.[15]

• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis.[16]

• Waters Corporation. (n.d.). High Throughput Quantitative Analysis for a Drug Mixture: Comparing UPLC-MS/MS and HPLC-MS/MS. Retrieved from waters.com.[9]

• Frontiers in Pharmacology. (2024, December 3). Development of a UPLC-MS/MS method for the determination of sulfatinib and its no interaction with myricetin in rats.[7]

• Zimmer, D. (2014). New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines: chromatographic methods and ISR. Bioanalysis, 6(1), 13–19.[17]

• Maher, H. M., et al. (2021). Development and validation of UPLC-MS/MS method for the simultaneous quantification of anaplastic lymphoma kinase inhibitors, alectinib, ceritinib, and crizotinib in Wistar rat plasma with application to bromelain-induced pharmacokinetic interaction. Journal of Pharmaceutical and Biomedical Analysis, 204, 114276.[18]

• European Bioanalysis Forum. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.[19]

• ResearchGate. (n.d.). Development and validation of a novel LC-MS/MS method for simultaneous quantitative determination of tyrosine kinase inhibitors in human plasma.[20]

• ResearchGate. (n.d.). Routine therapeutic drug monitoring of tyrosine kinase inhibitors by HPLC–UV or LC–MS/MS methods.[12]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.[21]

• Semantic Scholar. (2016, June 15). ICH Guidelines-compliant HPLC-UV Method for Pharmaceutical Quality Control and Therapeutic Drug Monitoring of the Multi-targeted.[22]

• Frontiers in Chemistry. (2022, June 20). Rapid Determination of 9 Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma in Human Plasma by QuEChERS-UPLC-MS/MS.[23]

• Taylor & Francis Online. (2023, November 22). Development and validation of a UPLC–MS/MS method for determination of SYHA1807 in a first-in-human study.[8]

• ResearchGate. (2025, August 8). A New HPLC-UV Validated Method for Therapeutic Drug Monitoring of Tyrosine Kinase Inhibitors in Leukemic Patients.[24]

• Patsnap. (2025, September 19). HPLC vs MS: Sensitivity and Selectivity Comparison.[6]

• Doc Brown's Chemistry. (2026, March 9). uv-visible light absorption spectrum of phenol 3-nitrophenol.[13]

• Luo, J., et al. (2012). Pharmacokinetic Studies of a Novel Multikinase Inhibitor for Treating Cancer by HPLC–UV. Journal of Chromatographic Science, 51(3), 234–240.[25]

• Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?.[26]

• Wimalasena, D. S., et al. (2017). Characterization of PKACα enzyme kinetics and inhibition in an HPLC assay with a chromophoric substrate. Analytical Biochemistry, 529, 33–41.[27]

• Doc Brown's Chemistry. (n.d.). uv-visible light absorption spectrum of phenol 3-nitrophenol.[28]

• Ash, M. R., et al. (2024). Efficient Ground-State Recovery of UV-Photoexcited p-Nitrophenol in Aqueous Solution by Direct and Multistep Pathways. The Journal of Physical Chemistry A.[29]

• Jiang, Y., et al. (2023). Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications. International Journal of Molecular Sciences, 24(2), 1168.[14]

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Structural Validation of CAS 1289385-39-2: A Comparative Guide to 2D NMR Techniques

As drug development pipelines become increasingly reliant on highly functionalized heterocyclic scaffolds, the rigorous structural validation of starting materials and intermediates is non-negotiable. CAS 1289385-39-2 , chemically identified as 6-chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine[1], presents a classic analytical challenge. While its molecular formula ( C7​H10​ClN3​OS ) is straightforward, confirming its exact regiochemistry—specifically the precise placement of the chlorine atom, ethylamine group, and methylsulfinyl group on the pyrimidine core—requires a sophisticated analytical approach.

This guide objectively compares the performance of various 2-Dimensional Nuclear Magnetic Resonance (2D NMR) techniques as alternatives for validating the structural integrity of CAS 1289385-39-2. By moving beyond basic 1D NMR, we establish a self-validating experimental system that eliminates isomeric ambiguity[2].

The Analytical Bottleneck: Why 1D NMR Fails

Standard 1D 1H and 13C NMR spectra are sufficient for identifying the isolated fragments of CAS 1289385-39-2: the ethyl group, the methylsulfinyl group, and the single aromatic proton (H-5)[3]. However, 1D NMR fundamentally fails to establish connectivity across the heteroatoms (N, S) and the quaternary carbons of the pyrimidine ring.

Without multidimensional data, it is impossible to definitively rule out positional isomers, such as 4-chloro-N-ethyl-6-(methylsulfinyl)pyrimidin-2-amine or 2-chloro-N-ethyl-6-(methylsulfinyl)pyrimidin-4-amine. To bridge these isolated spin systems, we must employ heteronuclear and spatial 2D NMR techniques[4].

Comparative Analysis of 2D NMR Alternatives

To construct a flawless structural proof, different 2D NMR techniques must be evaluated based on their ability to map specific molecular interactions. Table 1 compares the utility of these techniques specifically for validating CAS 1289385-39-2.

Table 1: Performance Comparison of NMR Techniques for CAS 1289385-39-2

Technique	Magnetization Transfer	Target Structural Feature in CAS 1289385-39-2	Diagnostic Value	Verdict
COSY	Homonuclear ( 1H−1H )	Ethyl group spin system ( −CH2​−CH3​ ).	Low	Confirms side-chain integrity but fails to link it to the core.
HSQC	Heteronuclear Direct ( 1JCH​ )	Assigns protons to directly attached carbons (C-5, S-Me, Et).	Medium	Essential prerequisite for HMBC; resolves overlapping 1H signals[5].
HMBC	Heteronuclear Long-Range ( 2−3JCH​ )	Links S-Me to C-2; links NH-Et to C-4; links H-5 to C-2, C-4, C-6.	Critical	The only technique capable of unambiguously proving the regiochemistry[5].
NOESY	Spatial Proximity ( <5A˚ )	Validates spatial distance between H-5 and the ethylamine group.	High	Provides orthogonal spatial validation to the scalar HMBC data[4].

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness and reproducibility, the following step-by-step methodology outlines a self-validating system for acquiring the necessary 2D NMR data. The causality behind each step is designed to maximize the signal-to-noise ratio for the critical quaternary pyrimidine carbons.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of high-purity CAS 1289385-39-2 in 600 µL of deuterated dimethyl sulfoxide ( DMSO−d6​ ). Causality: DMSO−d6​ is selected over CDCl3​ to slow down the chemical exchange of the amine ( −NH− ) proton, potentially allowing its direct observation and correlation in 2D spectra.

• Instrument Calibration: Utilize a 600 MHz NMR spectrometer equipped with a cryoprobe. Tune and match the probe for both 1H and 13C frequencies. Lock the magnetic field to the deuterium signal of the solvent.

• 1D Baselines: Acquire a standard 1H spectrum (16 scans) and a 13C{1H} spectrum (1024 scans). Identify the highly deshielded quaternary carbons (C-2, C-4, C-6) typically found between 150–170 ppm.

• HSQC Acquisition: Run a multiplicity-edited 1H−13C HSQC experiment optimized for a direct coupling constant ( 1JCH​ ) of 145 Hz. Causality: This isolates the C-5 methine carbon from the quaternary carbons, simplifying downstream analysis.

• HMBC Acquisition (The Core Assay): Execute a 1H−13C HMBC experiment optimized for a long-range coupling constant ( nJCH​ ) of 8 Hz[6]. Ensure the 13C spectral window encompasses 200 ppm to capture the electron-deficient pyrimidine carbons.

• NOESY Acquisition: Perform a 2D 1H−1H NOESY experiment with a mixing time ( τm​ ) of 400 ms. Causality: This specific mixing time allows sufficient cross-relaxation for small molecules (~220 Da) to reveal spatial proximity without severe spin-diffusion artifacts.

Caption: Step-by-step 2D NMR workflow for structural validation of pyrimidine derivatives.

Mechanistic Data Interpretation

The structural validation of CAS 1289385-39-2 relies on the synergistic interpretation of the HMBC and NOESY data.

The HMBC Magnetization Transfer

In the HMBC spectrum, magnetization is transferred from protons to carbons separated by two ( 2J ) or three ( 3J ) bonds[5]. For CAS 1289385-39-2, the isolated methylsulfinyl protons ( −S(=O)CH3​ ) will exhibit a sharp, unambiguous 3J cross-peak to the C-2 carbon of the pyrimidine ring. Concurrently, the methylene protons of the ethylamine group ( −NH−CH2​− ) will show a 3J correlation to the C-4 carbon.

The lone pyrimidine proton (H-5) acts as the ultimate structural anchor. It will display 2J correlations to both C-4 and C-6, and a 3J correlation to C-2[6]. Because C-4 is already tagged by the ethylamine group and C-2 is tagged by the methylsulfinyl group, the remaining quaternary carbon must be C-6, which bears the chlorine atom.

Caption: Diagnostic HMBC magnetization transfer pathways for CAS 1289385-39-2.

Orthogonal Validation via NOESY

While HMBC confirms the scalar connectivity, NOESY confirms the 3D geometry. A spatial cross-peak will be observed between the H-5 proton and the −NH− (or −CH2​− ) protons of the ethylamine group, confirming they reside on adjacent positions (C-4 and C-5) on the pyrimidine ring. The lack of a NOESY correlation between the methylsulfinyl protons and any other side-chain protons further validates its isolated position at C-2.

By combining these techniques, the structural integrity of CAS 1289385-39-2 is mathematically and spatially proven, ensuring downstream reliability in synthetic or biological applications.

References

• Guidechem. "6-chloro-n-(2-(thiophen-3-yl)ethyl)pyrimidin-4-amine - Guidechem." Guidechem Compound Database.
• National Institutes of Health (NIH). "The Evolving Landscape of NMR Structural Elucidation - PMC." National Center for Biotechnology Information.
• ResearchGate. "Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy." ResearchGate Publications.
• Creative Biostructure. "Understanding 2D NMR Spectra: How to Read and Interpret Them." Creative Biostructure Resources.
• Royal Society of Chemistry (RSC). "Chapter 11: Using Combinations of 2D NMR Spectral Data for Ab Initio Structure Elucidation." RSC Books.
• ESA-IPB. "Advanced NMR techniques for structural characterization of heterocyclic structures." Instituto Politécnico de Bragança.

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• 6. books.rsc.org [books.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

As a Senior Application Scientist, I approach the handling of complex active pharmaceutical ingredient (API) intermediates not merely as a compliance exercise, but as an application of chemical biology. 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine is a highly functionalized, reactive intermediate. To design an effective safety and operational plan, we must first understand the causality behind its hazards.

Part 1: Chemical Hazard Causality (The "Why" Behind the PPE)

Standard safety data sheets often provide generic advice. However, analyzing the molecular structure of this specific compound reveals two critical mechanistic hazards that dictate our stringent handling protocols:

• The Methylsulfinyl Group (-S(=O)CH₃) as a Penetration Enhancer: Structurally analogous to dimethyl sulfoxide (DMSO), the methylsulfinyl moiety can act as a potent transdermal carrier. If this compound contacts unprotected skin, this group facilitates rapid absorption through the lipid bilayer, carrying the entire toxic pharmacophore directly into systemic circulation.

• The 6-Chloro-pyrimidine Moiety as an Electrophile: The pyrimidine ring is electron-deficient, a state further exacerbated by the electron-withdrawing methylsulfinyl group. This makes the chlorine atom at position 6 highly susceptible to Nucleophilic Aromatic Substitution (SₙAr) . In a biological context, this means the chemical can covalently bind to nucleophilic residues (like cysteine or lysine) on epidermal proteins. This covalent modification acts as a hapten, leading to severe contact sensitization and immune-mediated dermatitis.

Because dermal exposure risks both rapid systemic absorption and localized covalent protein binding, standard single-layer laboratory PPE is fundamentally insufficient. We must adopt protocols aligned with [1].

Fig 2: Mechanistic pathway of dermal toxicity driven by sulfoxide and chloro-pyrimidine moieties.

Part 2: Quantitative PPE Matrix

To mitigate these specific chemical risks, PPE must be selected based on the operational task. The following matrix summarizes the required barriers.

Operational Task	Primary Engineering Control (PEC)	Dermal Protection (Self-Validating)	Respiratory & Ocular Protection
Dry Powder Weighing	Ventilated Balance Enclosure (VBE)	Double Nitrile (Outer ≥ 0.1mm thick)	N95 / P100 Respirator + Safety Goggles
Solution Preparation	Chemical Fume Hood (Face velocity >100 fpm)	Double Nitrile + Chem-resistant sleeves	Face Shield (Splash risk mitigation)
Spill Cleanup (>50mg)	Room Isolation	Heavy-duty Butyl or Neoprene gloves	PAPR + Full Face Shield

Note: Polyvinyl chloride (PVC) gloves offer virtually no protection against sulfoxide-driven permeation and must never be used [2].

Part 3: Operational Workflow & Self-Validating Protocols

Every handling procedure must be a closed, self-validating system. This means the protocol itself contains checkpoints to verify that the safety measures are working.

Step-by-Step Methodology: Weighing and Transfer

• Preparation & Static Mitigation: Amines often hold static charges, increasing aerosolization risk. Wipe the exterior of the chemical container and the VBE surface with a damp, lint-free cloth to discharge static.

• Donning (The Glove-Gown Interface): Don a low-permeability, solid-front gown. Don the first pair of powder-free nitrile gloves under the gown cuff. Don the second, thicker pair of nitrile gloves over the gown cuff.

  • Causality: This interlocking ensures no exposed skin at the wrist during reaching movements [2].

• Execution: Use disposable, anti-static spatulas. Transfer the required mass into a pre-tared vial. Cap the vial tightly before removing it from the VBE.

• Doffing & Validation (Critical Step): Remove the outer gloves while your hands are still inside the VBE to prevent transferring contamination to the general lab area.

  • Self-Validation Check: Inspect the inner gloves. If they are completely dry and free of any chemical dust, your primary barrier held successfully. If compromised, immediately wash hands and report a near-miss.

Fig 1: Step-by-step operational workflow for handling reactive pyrimidine intermediates.

Part 4: Spill Response and Disposal Plan

Because of the SₙAr reactivity of the 6-chloro group, spills cannot simply be swept up; they must be chemically managed.

Accidental Release Protocol

• Isolate: Immediately evacuate personnel from the immediate vicinity (10-foot radius).

• Contain: If a powder, gently cover the spill with damp, absorbent pads to prevent aerosolization (do not use dry sweeping). If a solution, surround with chemical absorbent booms.

• Decontaminate (Chemical Quenching): Because the chloro-pyrimidine is an electrophile, wash the contaminated surface with a mild alkaline surfactant solution (e.g., 5% sodium bicarbonate with detergent). This encourages the hydrolysis of the reactive chloro group into a benign hydroxyl group, effectively neutralizing the haptenic threat.

• Validate: Wipe the area with a clean, dry cloth. Visually inspect under good lighting to ensure no residue remains.

Waste Management

All materials that have come into contact with 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine (including outer gloves, spatulas, and spill pads) must be treated as Hazardous Pharmaceutical Waste .

• Do not dispose of in standard biohazard or municipal trash.

• Seal waste in hazardous drug disposal bags (typically yellow or black, depending on regional regulations) and mandate high-temperature incineration [3].

References

• Title: Controlling Occupational Exposure to Hazardous Drugs Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Personal Protective Equipment for Health Care Workers Who Work with Hazardous Drugs Source: Centers for Disease Control and Prevention (NIOSH) URL: [Link]

• Title: Safe handling of hazardous drugs Source: National Institutes of Health (PMC) URL: [Link]